2-Amino-1-(2-fluorophenyl)propan-1-ol

Core Science & Biosynthesis

Biological Activity of Ortho-Fluorinated Phenylpropanolamines: A Technical Guide

The following technical guide details the biological activity, synthesis, and pharmacological rationale of ortho-fluorinated phenylpropanolamines (o-F-PPA). This document is structured for researchers in medicinal chemistry and pharmacology.

Executive Summary

Phenylpropanolamine (PPA) acts as a sympathomimetic agent with a dual mechanism: indirect norepinephrine (NE) release and direct

-adrenergic agonism.[1][2][3] While historically utilized as a decongestant and anorectic, non-fluorinated PPA was withdrawn from many markets due to associations with hemorrhagic stroke, attributed to hypertensive surges driven by -adrenergic vasoconstriction.

Ortho-fluorination (2-fluoro substitution) of the PPA scaffold represents a strategic bioisosteric modification. Current pharmacological data suggests that this modification:

• Modulates Adrenergic Selectivity: Steric and electrostatic repulsion at the ortho position significantly reduces

  -adrenergic affinity compared to the parent molecule, potentially widening the therapeutic index regarding hypertensive risk.

• Enhances Metabolic Stability: The C–F bond blocks specific sites of metabolic attack and alters the electronic density of the aromatic ring, retarding oxidative degradation.

• Alters Lipophilicity: Fluorination increases lipophilicity (

  ), influencing blood-brain barrier (BBB) permeability and CNS distribution.

Molecular Rationale & Structure-Activity Relationship (SAR)

The introduction of a fluorine atom at the ortho position (C2) of the phenyl ring induces profound changes in the molecule's physicochemical profile.

Electronic and Steric Effects[4]

• Electronic Withdrawal: Fluorine is the most electronegative element (

  Pauling scale).[4] Its presence at the ortho position withdraws electron density from the aromatic ring ( -induction), increasing the acidity of the benzylic hydroxyl group (in PPA) and altering the pKa of the amine.

• Conformational Locking: The ortho-fluorine atom creates electrostatic repulsion with the benzylic hydroxyl group and the amine side chain. This "ortho-effect" restricts the rotation of the phenyl ring relative to the ethanolamine backbone, favoring specific conformers that may not align optimally with the

  -adrenergic binding pocket.

Receptor Selectivity (The "FPE" Analogy)

Data derived from ring-fluorinated phenylephrines (FPEs)—structural analogs of PPA—demonstrate a clear trend in adrenergic binding affinity.

• -Adrenergic Receptor: The order of potency is typically 6-F > H (Parent) > 4-F > 2-F .[5] The ortho-fluorinated analog (2-F) shows the lowest potency, likely due to steric hindrance preventing the close aromatic packing required for receptor activation.
• -Adrenergic Receptor: Conversely, ortho-substitution often preserves or slightly favors -adrenergic binding relative to other positions, shifting the selectivity profile.

Chemical Synthesis Protocols

The synthesis of ortho-fluorinated PPA requires regioselective construction of the fluorinated phenyl ring followed by side-chain elaboration.

Synthesis Workflow (Henry Reaction Route)

The most robust route involves the condensation of 2-fluorobenzaldehyde with nitroethane, followed by reduction.

• Step 1: Nitroaldol Condensation (Henry Reaction)

  • Reagents: 2-Fluorobenzaldehyde, Nitroethane, Ammonium Acetate (catalyst).

  • Conditions: Reflux in acetic acid or methanol.

  • Product: 1-(2-fluorophenyl)-2-nitropropene.

  • Note: The electron-withdrawing fluorine accelerates the electrophilicity of the aldehyde, improving yield.

• Step 2: Reduction

  • Reagents: Lithium Aluminum Hydride (LiAlH

    ) or catalytic hydrogenation (Pd/C, H ).

  • Conditions: Anhydrous THF (for LiAlH

    ), .

  • Product: 2-amino-1-(2-fluorophenyl)propan-1-ol (racemic mixture of diastereomers).

Visualization of Synthesis Logic

Figure 1: Synthetic pathway for ortho-fluorinated phenylpropanolamine via the Henry reaction.

Pharmacodynamics & Signaling[6]

Mechanism of Action

o-F-PPA functions primarily as a substrate-type releasing agent .

• Uptake: It is transported into the presynaptic neuron via the Norepinephrine Transporter (NET).

• VMAT2 Interaction: It enters synaptic vesicles via the Vesicular Monoamine Transporter 2 (VMAT2), displacing endogenous norepinephrine (NE).

• Reverse Transport: The displaced NE floods the cytoplasm, causing NET to reverse direction (efflux), releasing NE into the synaptic cleft.

Receptor Binding Data (Comparative)

While direct

values for o-F-PPA are niche, they are extrapolated from the homologous 2-fluorophenylephrine (2-FPE) series.

Compound	-Adrenergic Potency	-Adrenergic Affinity	Selectivity ( )
PPA (Parent)	Moderate	Low	Mixed ( -dominant)
2-F-PPA (Ortho)	Low ( 10-50x vs Parent)	Moderate	Balanced / -shifted
4-F-PPA (Para)	Moderate	Low	Mixed
6-F-PPA	High	Very Low	Highly -selective

Data synthesized from structure-activity relationships of ring-fluorinated phenylephrines.

Signaling Pathway Visualization

Figure 2: Mechanism of action showing indirect sympathomimetic release and reduced direct alpha-adrenergic binding.

Pharmacokinetics: The Fluorine Advantage[7][8]

Metabolic Blockade

The C–F bond (approx. 116 kcal/mol) is significantly stronger than the C–H bond.

• Ring Hydroxylation: PPA is typically metabolized via aromatic hydroxylation at the para position. While ortho-fluorination does not directly block the para site, the inductive effect (

  ) deactivates the entire ring towards electrophilic attack by Cytochrome P450 enzymes.

• Result: o-F-PPA exhibits a prolonged half-life (

  ) compared to non-fluorinated analogs.

Lipophilicity and CNS Penetration

• LogP Shift: Fluorination typically increases

  by approximately 0.2–0.4 units.

• Effect: Enhanced penetration of the Blood-Brain Barrier (BBB), potentially increasing CNS-mediated anorectic effects at lower peripheral doses.

Safety & Toxicology Assessment

The primary safety concern with PPA is hemorrhagic stroke , linked to sudden spikes in blood pressure.

• Hypothesis: The ortho-fluorinated analog (2-F-PPA) may offer a superior safety profile.

• Evidence: As indicated by the reduced

  -affinity of 2-substituted phenylethanolamines, 2-F-PPA is less likely to cause the intense peripheral vasoconstriction associated with the parent compound.

• Risk: However, increased

  -adrenergic activity could theoretically increase chronotropic risks (tachycardia).

Experimental Protocol: Radioligand Binding Assay

To validate the affinity of o-F-PPA, the following self-validating protocol is recommended.

• Tissue Preparation:

  • Homogenize rat cerebral cortex (for

    , ) in ice-cold Tris-HCl buffer (50 mM, pH 7.4).

  • Centrifuge at 48,000

    for 20 min; resuspend pellet.

• Ligands:

  • : (0.2 nM).
  • : (1 nM).

• Incubation:

  • Incubate membrane prep with radioligand and varying concentrations of o-F-PPA (

    to M) for 60 min at 25°C.

• Termination:

  • Rapid filtration through Whatman GF/B filters using a cell harvester.

  • Wash

    with ice-cold buffer.

• Analysis:

  • Measure radioactivity via liquid scintillation counting.

  • Calculate

    and derive using the Cheng-Prusoff equation: .

References

• Synthesis and adrenergic activity of ring-fluorinated phenylephrines. Source: National Institutes of Health (PubMed) URL:[Link]

• Effects of ring fluorination on the adrenergic properties of phenylephrine. Source: National Institutes of Health (PubMed) URL:[Link]

• Syntheses and adrenergic agonist properties of ring-fluorinated isoproterenols. Source: Journal of Medicinal Chemistry URL:[Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Source: ChemRxiv URL:[6][Link]

• Phenylpropanolamine: Pharmacology and Biochemistry. Source: PubChem URL:[Link]

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An In-Depth Technical Guide to Investigating the Therapeutic Potential of 2-Amino-1-(2-fluorophenyl)propan-1-ol

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the potential therapeutic targets of the novel compound, 2-Amino-1-(2-fluorophenyl)propan-1-ol. Due to the limited existing research on this specific molecule, this guide adopts a hypothesis-driven approach grounded in the pharmacology of structurally similar compounds. We will delve into the likely molecular targets, outline detailed experimental workflows for target identification and validation, and provide the scientific rationale behind these proposed studies. The overarching goal is to equip research teams with a robust, evidence-based strategy to elucidate the mechanism of action and therapeutic promise of this compound.

Introduction and Chemical Profile

2-Amino-1-(2-fluorophenyl)propan-1-ol is a substituted phenylethanolamine. Its core structure is shared by a wide range of neuropharmacologically active compounds, including stimulants, antidepressants, and anorectics. The presence of a fluorine atom at the ortho-position of the phenyl ring is a key structural feature that can significantly influence its pharmacokinetic and pharmacodynamic properties, such as metabolic stability, blood-brain barrier penetration, and receptor binding affinity.[1]

Table 1: Physicochemical Properties of Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	XLogP3
2-Amino-1-(2-fluorophenyl)propan-1-one	C9H10FNO	167.18	1.2
2-Amino-2-phenylpropan-1-ol	C9H13NO	151.21	0.3
2-Amino-1-(4-chlorophenyl)propan-1-ol	C9H12ClNO	185.65	1.8

Data sourced from PubChem and other publicly available chemical databases.[2][3][4]

Hypothesized Therapeutic Targets Based on Structural Analogs

The chemical architecture of 2-Amino-1-(2-fluorophenyl)propan-1-ol strongly suggests that its primary interactions within the central nervous system will be with monoaminergic systems.

Monoamine Transporters (DAT, NET, SERT)

Many substituted cathinones and amphetamines exert their effects by interacting with the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.[5] These transporters are responsible for the reuptake of their respective neurotransmitters from the synaptic cleft, thus terminating their signaling. Inhibition of these transporters leads to increased extracellular concentrations of these neurotransmitters, resulting in a range of psychostimulant and antidepressant effects.

The presence of the 2-fluoro substitution may alter the potency and selectivity of the compound for these transporters. For instance, selective inhibition of NET and DAT is a hallmark of some ADHD medications, while combined SERT and NET inhibition is a common mechanism for antidepressants.

Caption: Hypothesized mechanism of monoamine transporter inhibition.

Adrenergic Receptors (α and β Subtypes)

Research on 2-fluoronorepinephrine, a structurally related compound, has shown it to be a nearly pure beta-adrenergic agonist.[6] This suggests that 2-Amino-1-(2-fluorophenyl)propan-1-ol may also possess direct activity at adrenergic receptors. The position of the fluorine atom on the phenyl ring can dramatically influence the affinity for alpha- versus beta-adrenergic receptors.[6] Direct agonism or antagonism at these receptors could have significant implications for cardiovascular function and other physiological processes.

Caption: Potential adrenergic receptor signaling pathway.

Proposed Experimental Validation Workflow

To systematically investigate the hypothesized therapeutic targets, a multi-tiered experimental approach is recommended, progressing from in vitro to in vivo studies.

Caption: Proposed experimental validation workflow.

Phase 1: In Vitro Target Screening

The initial phase focuses on determining if the compound interacts with the hypothesized primary targets.

3.1.1. Radioligand Binding Assays

• Objective: To determine the binding affinity (Ki) of 2-Amino-1-(2-fluorophenyl)propan-1-ol for human DAT, NET, SERT, and a panel of adrenergic receptors (α1, α2, β1, β2).

• Methodology:

  • Prepare cell membrane homogenates expressing the target receptors/transporters.

  • Incubate the membranes with a specific radioligand for each target at a concentration near its Kd.

  • Add increasing concentrations of the test compound.

  • After incubation, separate bound and free radioligand by rapid filtration.

  • Quantify the radioactivity of the filters using liquid scintillation counting.

  • Calculate the IC50 and subsequently the Ki value using the Cheng-Prusoff equation.

• Rationale: This is a high-throughput and cost-effective method to quickly assess direct binding interactions and determine the compound's affinity for the primary hypothesized targets.

3.1.2. Functional Assays

• Objective: To determine the functional potency (IC50 for antagonists/inhibitors or EC50 for agonists) of the compound at the targets identified in the binding assays.

• Methodology for Transporter Uptake Inhibition:

  • Culture cells stably expressing DAT, NET, or SERT.

  • Pre-incubate the cells with varying concentrations of the test compound.

  • Add a radiolabeled substrate (e.g., [3H]dopamine, [3H]norepinephrine, or [3H]serotonin).

  • After a short incubation, terminate the uptake by washing with ice-cold buffer.

  • Lyse the cells and measure the intracellular radioactivity.

  • Calculate the IC50 value from the concentration-response curve.

• Methodology for Adrenergic Receptor Activity (cAMP Assay):

  • Use cells expressing the adrenergic receptor of interest that are coupled to adenylyl cyclase.

  • Incubate the cells with varying concentrations of the test compound.

  • For antagonist testing, co-incubate with a known agonist.

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

  • Determine the EC50 (for agonists) or IC50 (for antagonists).

• Rationale: Functional assays are crucial to determine whether the compound acts as an inhibitor/antagonist or an agonist/releaser at the target, providing insight into its pharmacological effect.

Phase 2: In Vitro Selectivity and Mechanism of Action

• Objective: To assess the selectivity of the compound and further elucidate its mechanism of action.

• Methodology:

  • Broad Receptor Panel Screening: Test the compound against a wide panel of other CNS receptors, ion channels, and enzymes to identify potential off-target effects and establish a selectivity profile.

  • Substrate vs. Inhibitor Assays: For monoamine transporters, conduct experiments (e.g., rotating disk electrode voltammetry or superfusion studies) to determine if the compound is a competitive uptake inhibitor or a substrate that induces transporter-mediated efflux (a releaser).

• Rationale: A favorable therapeutic candidate should exhibit high selectivity for its intended target(s) to minimize side effects. Understanding the precise mechanism of interaction with monoamine transporters is critical for predicting its in vivo effects.

Phase 3: In Vivo Proof of Concept

• Objective: To evaluate the in vivo effects of the compound in animal models and establish a preliminary pharmacokinetic/pharmacodynamic relationship.

• Methodology:

  • Pharmacokinetic Studies: Administer the compound to rodents (e.g., mice or rats) via relevant routes (e.g., oral, intraperitoneal) and collect blood and brain samples at various time points to determine its absorption, distribution, metabolism, and excretion (ADME) profile.

  • Behavioral Pharmacology:

    • Locomotor Activity: Assess the effect of the compound on spontaneous locomotor activity in an open field. This can provide an initial indication of stimulant or sedative properties.[7]

    • Drug Discrimination: Train animals to discriminate between a known psychoactive drug (e.g., cocaine for DAT activity, fenfluramine for SERT activity) and vehicle. Test the ability of the compound to substitute for the training drug to understand its subjective in vivo effects.

• Rationale: In vivo studies are essential to confirm that the compound can reach its target in the brain and produce a measurable pharmacological effect.[8][9][10][11][12][13]

Data Presentation and Interpretation

Table 2: Hypothetical In Vitro Data Summary

Target	Binding Affinity (Ki, nM)	Functional Potency (IC50/EC50, nM)
DAT
NET
SERT
α1-adrenergic
α2-adrenergic
β1-adrenergic
β2-adrenergic

This table should be populated with the experimental data to provide a clear overview of the compound's in vitro profile. A potent and selective inhibitor of DAT and NET, for example, might be a candidate for development as a treatment for ADHD or depression.

Conclusion

While 2-Amino-1-(2-fluorophenyl)propan-1-ol is a novel compound with a currently uncharacterized pharmacological profile, its structural features provide a strong rationale for investigating its interaction with monoaminergic systems. The systematic, multi-phased experimental workflow outlined in this guide provides a robust framework for elucidating its mechanism of action, identifying its primary therapeutic targets, and evaluating its potential as a novel therapeutic agent. The insights gained from these studies will be critical for making informed decisions regarding the future development of this and related compounds.

References

• Kirk, K. L., et al. (1979). Synthesis and biological properties of 2-, 5-, and 6-fluoronorepinephrines. Journal of Medicinal Chemistry. Available at: [Link]

• PubChem. (n.d.). 2-Amino-1-(2-fluorophenyl)-1-propanone. Available at: [Link]

• ResearchGate. (2018). Experimental conditions used for the in vivo/in vitro comparisons... Available at: [Link]

• MDPI. (n.d.). Chemical Synthesis and Biological Activity of Aromatic Amino Acid Derivatives. Available at: [Link]

• Amanote Research. (2003). Study of in Vitro and in Vivo Effects of - Amanote. Available at: [Link]

• PubChem. (n.d.). 2-Amino-2-phenylpropan-1-ol. Available at: [Link]

• ResearchGate. (2005). In vitro, in vivo, and in silico analyses of the antitumor activity of 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazoles. Available at: [Link]

• PubMed. (2010). Synthesis and biological activities of 2-amino-1-arylidenamino imidazoles as orally active anticancer agents. Available at: [Link]

• MDPI. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Available at: [Link]

• Biopolymers and Cell. (2022). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Available at: [Link]

• RSC Publishing. (2015). Design, synthesis and biological evaluation of 2-amino-N-(2-aminophenyl)thiazole-5-carboxamide derivatives as novel Bcr-Abl and histone deacetylase dual inhibitors. Available at: [Link]

• Protocols.io. (2025). Identifying Promising Novel Compounds Against Free-Living Amoebae: A Systematic Review of In vitro and in vivo Studies. Available at: [Link]

• EFSA. (n.d.). The core in vitrotest battery –2 or 3 tests?. Available at: [Link]

• US EPA. (2006). Robust Summaries & Test Plan: 2-amino-2-hydroxymethyl-1-3-propanediol. Available at: [Link]

• PubMed. (2006). Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine(2A) receptor inverse agonist. Available at: [Link]

• PubMed. (1998). The pharmacology of 1-phenyl-2-propylamino-pentane (PPAP), a deprenyl-derived new spectrum psychostimulant. Available at: [Link]

• MDPI. (2018). TRPA1 Antagonists for Pain Relief. Available at: [Link]

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An In-Depth Technical Guide to the Chirality and Stereoisomers of 2-Amino-1-(2-fluorophenyl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery and development, a profound understanding of molecular chirality is not merely an academic exercise but a critical determinant of therapeutic success and safety. Chiral molecules, particularly those with multiple stereocenters, can exhibit vastly different pharmacological and toxicological profiles for each stereoisomer. The 1,2-amino alcohol scaffold is a privileged motif in medicinal chemistry, forming the core of numerous biologically active compounds.[1] This guide provides a detailed technical exploration of the chirality and stereoisomers of 2-Amino-1-(2-fluorophenyl)propan-1-ol, a fluorinated analog of the well-known phenylpropanolamine.

The introduction of a fluorine atom onto the phenyl ring is a common strategy in medicinal chemistry to modulate a molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to target proteins.[2][3] The 2-fluoro substitution in the target molecule is expected to influence its electronic and conformational properties, potentially leading to a unique pharmacological profile compared to its non-fluorinated counterpart.

This guide will delve into the stereochemical complexity of 2-Amino-1-(2-fluorophenyl)propan-1-ol, propose robust methodologies for the stereoselective synthesis and chiral separation of its stereoisomers, and discuss their expected characterization and pharmacological significance. The protocols and data presented herein are based on established principles and proven methodologies for structurally analogous compounds, providing a strong framework for researchers in this field.

The Four Stereoisomers of 2-Amino-1-(2-fluorophenyl)propan-1-ol

2-Amino-1-(2-fluorophenyl)propan-1-ol possesses two chiral centers at the C1 and C2 positions of the propanol backbone. This gives rise to a total of four possible stereoisomers, which exist as two pairs of enantiomers. These two enantiomeric pairs are diastereomers of each other.

The diastereomeric pairs are designated using the prefixes erythro and threo. The erythro isomers have a syn relationship between the amino and hydroxyl groups when the carbon chain is in a zig-zag conformation, while the threo isomers have an anti relationship.

The four stereoisomers are:

• (1R,2S)-2-Amino-1-(2-fluorophenyl)propan-1-ol and (1S,2R)-2-Amino-1-(2-fluorophenyl)propan-1-ol (the erythro pair of enantiomers)

• (1R,2R)-2-Amino-1-(2-fluorophenyl)propan-1-ol and (1S,2S)-2-Amino-1-(2-fluorophenyl)propan-1-ol (the threo pair of enantiomers)

Figure 2: Proposed diastereoselective synthesis workflow.

Protocol 1: Proposed Synthesis of the erythro-Diastereomers

This protocol is adapted from methods known to favor the formation of erythro (syn) amino alcohols via catalytic hydrogenation.

• Preparation of the Reaction Mixture: In a high-pressure hydrogenation vessel, dissolve 2-amino-1-(2-fluorophenyl)propan-1-one hydrochloride (1 equivalent) in methanol.

• Catalyst Addition: Add a catalytic amount of palladium on carbon (5-10 mol% Pd/C).

• Hydrogenation: Pressurize the vessel with hydrogen gas (e.g., 50-100 psi) and stir the mixture at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Work-up: Filter the reaction mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate under reduced pressure to yield the crude erythro-2-amino-1-(2-fluorophenyl)propan-1-ol hydrochloride.

• Purification: The product can be purified by recrystallization.

• Causality: Catalytic hydrogenation of α-aminoketones often proceeds via absorption of the substrate onto the catalyst surface. The stereochemical outcome is directed by the steric hindrance of the substituents, often leading to the syn (erythro) diastereomer.

Protocol 2: Proposed Synthesis of the threo-Diastereomers

This protocol utilizes a metal hydride reducing agent, which often favors the formation of the threo (anti) diastereomer through a mechanism that is less sterically directed than catalytic hydrogenation.

• Preparation of the Reaction Mixture: Dissolve 2-amino-1-(2-fluorophenyl)propan-1-one hydrochloride (1 equivalent) in methanol and cool the solution to 0 °C in an ice bath.

• Reduction: Slowly add sodium borohydride (NaBH₄) (1.1 equivalents) portion-wise to the stirred solution.

• Reaction Monitoring: Stir the reaction at 0 °C and allow it to warm to room temperature. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Quench the reaction by the slow addition of acetone, followed by acidification with dilute HCl. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography or recrystallization to yield the threo-2-amino-1-(2-fluorophenyl)propan-1-ol hydrochloride.

• Causality: The stereochemical outcome of metal hydride reductions can be influenced by Felkin-Anh or Cram chelation models. In the absence of a strongly chelating group, the Felkin-Anh model predicts the approach of the hydride from the less hindered face, often leading to the anti (threo) product.

Chiral Separation and Analysis

High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most effective and widely used technique for the separation and quantification of stereoisomers. [4]Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are particularly effective for the resolution of amino alcohols. [2]

Figure 3: Analytical workflow for chiral separation.

Protocol 3: Proposed Chiral HPLC Method

This proposed method is based on common practices for the separation of similar chiral amines and amino alcohols. [5] Chromatographic Conditions:

Parameter	Proposed Value	Rationale
Column	Chiralpak AD-H (amylose-based) or Chiralcel OD-H (cellulose-based), 5 µm, 4.6 x 250 mm	These CSPs are known to provide excellent enantioselectivity for a wide range of chiral compounds, including amino alcohols, through a combination of hydrogen bonding, dipole-dipole, and π-π interactions.
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (DEA) (e.g., 80:20:0.1, v/v/v)	A normal-phase mobile phase is typically used with polysaccharide CSPs. Isopropanol acts as the polar modifier, and its concentration can be adjusted to optimize retention and resolution. DEA is a basic additive used to improve the peak shape of basic analytes like amines by minimizing interactions with residual silanols on the silica support.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Temperature	25 °C	Room temperature is a common starting point. Temperature can be varied to improve resolution.
Detection	UV at 254 nm	The phenyl ring provides strong UV absorbance.
Injection Volume	10 µL	A standard injection volume.

Sample Preparation:

• Prepare a stock solution of the racemic mixture of 2-Amino-1-(2-fluorophenyl)propan-1-ol at a concentration of 1 mg/mL in the mobile phase.

• Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.

Expected Results:

Under these or optimized conditions, baseline separation of the four stereoisomers is expected. The elution order will depend on the specific CSP used and must be determined empirically by injecting standards of known configuration, if available. A hypothetical elution order is presented in the table below.

Peak	Expected Eluting Isomer	Hypothetical Retention Time (min)
1	(1S,2S)-threo	8.5
2	(1R,2R)-threo	10.2
3	(1S,2R)-erythro	12.1
4	(1R,2S)-erythro	14.5

Spectroscopic Characterization: Differentiating Diastereomers

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of stereoisomers. The different spatial arrangements of the substituents in the erythro and threo diastereomers result in distinct chemical shifts and coupling constants, particularly for the protons on the C1 and C2 carbons.

Expected ¹H NMR Features

The key to distinguishing between the erythro and threo diastereomers lies in the coupling constant between the benzylic proton (H1) and the adjacent proton on the amine-bearing carbon (H2), denoted as ³J(H1,H2).

• For the threo (anti) isomers: The H1 and H2 protons are in an anti-periplanar relationship in the most stable staggered conformation. According to the Karplus equation, this anti relationship results in a larger coupling constant , typically in the range of 8-10 Hz .

• For the erythro (syn) isomers: The H1 and H2 protons are in a gauche relationship in the most stable staggered conformations. This results in a smaller coupling constant , typically in the range of 3-5 Hz .

Expected ¹⁹F NMR Features

The fluorine atom on the phenyl ring will also have a characteristic chemical shift in the ¹⁹F NMR spectrum. While the enantiomers will be indistinguishable by NMR in an achiral solvent, the diastereomers may show slightly different ¹⁹F chemical shifts.

Predicted Spectroscopic Data

The following table summarizes the predicted key ¹H NMR data for the diastereomers of 2-Amino-1-(2-fluorophenyl)propan-1-ol.

Proton	erythro-Isomers (Predicted δ, Multiplicity, J)	threo-Isomers (Predicted δ, Multiplicity, J)
H1 (CH-OH)	~4.5-4.7 ppm (d, J ≈ 3-5 Hz)	~4.3-4.5 ppm (d, J ≈ 8-10 Hz)
H2 (CH-NH₂)	~3.1-3.3 ppm (m)	~2.9-3.1 ppm (m)
CH₃	~0.9-1.1 ppm (d, J ≈ 7 Hz)	~0.8-1.0 ppm (d, J ≈ 7 Hz)
Aromatic H's	~7.0-7.5 ppm (m)	~7.0-7.5 ppm (m)

Pharmacological Considerations

The non-fluorinated parent compound, phenylpropanolamine (PPA), is a sympathomimetic amine that acts as an alpha-adrenergic receptor agonist and a norepinephrine releasing agent. [6]This results in vasoconstriction and central nervous system stimulation, leading to its use as a nasal decongestant and appetite suppressant. [6]It is highly probable that the stereoisomers of 2-Amino-1-(2-fluorophenyl)propan-1-ol will exhibit a similar mechanism of action.

The critical importance of stereochemistry in pharmacology dictates that the four stereoisomers are likely to have different potencies and potentially different selectivities for adrenergic receptor subtypes. For many phenylpropanolamine-like compounds, the (1R,2S)-erythro isomer (norephedrine) and the (1S,2S)-threo isomer (norpseudoephedrine) are the more active isomers.

The introduction of the 2-fluoro substituent can have several effects on the pharmacological profile: [7][8]* Metabolic Stability: The C-F bond is very strong, and fluorination can block sites of metabolic oxidation, potentially increasing the half-life of the drug.

• Binding Affinity: The electronegativity of fluorine can alter the electronic properties of the aromatic ring, potentially influencing π-π stacking or other interactions with the target receptor. It can also lead to favorable orthogonal multipolar C-F···C=O interactions.

• Conformation: The fluorine atom may influence the preferred conformation of the molecule, which can affect how it fits into the receptor binding pocket.

Therefore, a thorough pharmacological evaluation of all four stereoisomers is essential to identify the eutomer (the most active isomer) and to understand the full therapeutic potential and safety profile of 2-Amino-1-(2-fluorophenyl)propan-1-ol.

Conclusion

2-Amino-1-(2-fluorophenyl)propan-1-ol is a chiral molecule with significant potential in drug development, building upon the known pharmacology of phenylpropanolamines and leveraging the benefits of fluorine substitution. Its stereochemical complexity, with four distinct stereoisomers, necessitates a rigorous and well-defined approach to its synthesis, separation, and characterization.

This guide has provided a comprehensive framework for researchers, outlining proposed methodologies for stereoselective synthesis and chiral analysis based on established scientific principles and data from analogous compounds. The successful implementation of these strategies will enable the isolation and characterization of the individual erythro and threo stereoisomers, paving the way for a detailed investigation of their respective pharmacological activities. As with all chiral drugs, the ultimate goal is the development of a single-isomer therapeutic agent with an optimized efficacy and safety profile. The insights and protocols detailed in this guide serve as a crucial starting point for achieving this objective.

References

• A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides. (2017). Pharmaceutica Analytica Acta. [Link]

• Stereoselective Biosynthesis of Bichiral Amino Alcohols from Diketone via Difunctionalization. (2025). ACS Omega. [Link]

• phenylpropanolamine | Dosing, Uses and Side effects. medtigo. [Link]

• Synthesis of Vicinal anti-Amino Alcohols from N-tert-Butanesulfinyl Aldimines and Cyclopropanols. National Center for Biotechnology Information. [Link]

• Enantio- and diastereoselective synthesis of γ-amino alcohols. (2015). Chemical Communications. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• Stereoselective amino alcohol synthesis via chemoselective electrocatalytic radical cross-couplings. (2025). ResearchGate. [Link]

• Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses. (2014). Current Topics in Medicinal Chemistry. [Link]

• Applications of Fluorine in Medicinal Chemistry. Scilit. [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). (2023). Pharmaceuticals. [Link]

• Fluorinated Compounds in Medicinal Chemistry: Recent Applications, Synthetic Advances and Matched-Pair Analyses. Bentham Science. [Link]

• Synthesis of fluorinated amino acids. (2000). Natural Product Reports. [Link]

• Fluorine in medicinal chemistry. (2008). Chemical Society Reviews. [Link]

• Fluorine in Medicinal Chemistry: A Century of Progress and a 60-Year Retrospective of Selected Highlights. (2009). ResearchGate. [Link]

• Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. (2024). Molecules. [Link]

• Fluorinated β>2>- and β>3>-amino acids: Synthesis and inhibition of α-chymotrypsin. (2010). ScienceDirect. [Link]

• Recent advances in the synthesis of fluorinated amino acids and peptides. (2023). Organic & Biomolecular Chemistry. [Link]

• 2-Amino-1-(2-fluorophenyl)-1-propanone. PubChem. [Link]

• 2-amino-1-(2-fluorophenyl)propan-1-ol hydrochloride. PubChemLite. [Link]

• 1-amino-1-(2-fluorophenyl)propan-2-ol. PubChemLite. [Link]

• (1S,2S)-2-amino-1-phenylpropan-1-ol. Veeprho Pharmaceuticals. [Link]

• (1R,2S)-2-amino-1-phenylpropan-1-ol;hydron;chloride. (2024). PubChem. [Link]

• Chemical structures of a (2S)-2-amino-1-phenylpropan-1-one (cathinone),... ResearchGate. [Link]

• Crystal Structures and Spectroscopic Characterization of Four Synthetic Cathinones... (2019). MDPI. [Link]

• Synthesis of (1RS, 2SR)-(±)-2-amino-1-phenyl-1-propanol from (R)-(−). ResearchGate. [Link]

• Method of producing 2-amino-1-phenyl-1-propanol hydrochloride.
• 2-amino-1-phenylpropanols, stereospecific synthesis thereof, and method of optically resolving the same.
• Process for producing l-erythro-(1r,2s)-2-amino-1-phenylpropan-1-ol.

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• 8. eurekaselect.com [eurekaselect.com]

Protocols & Analytical Methods

Synthesis of 2-Amino-1-(2-fluorophenyl)propan-1-ol via Reductive Amination: An Application Note and Detailed Protocol

Abstract

This comprehensive guide details a robust and scalable protocol for the synthesis of 2-Amino-1-(2-fluorophenyl)propan-1-ol, a valuable amino alcohol intermediate in pharmaceutical and agrochemical research. The synthesis is centered around a reductive amination pathway, a cornerstone of modern organic chemistry for its efficiency and selectivity in forming carbon-nitrogen bonds.[1] This document provides a meticulous, step-by-step methodology, an in-depth exploration of the underlying chemical principles, and critical insights into process optimization and safety. Designed for researchers, scientists, and professionals in drug development, this guide aims to be a self-validating resource, grounded in established chemical literature and best practices.

Introduction: The Significance of Fluorinated Amino Alcohols

Fluorine-containing organic molecules are of paramount importance in medicinal chemistry. The introduction of fluorine can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability, lipophilicity, and binding affinity. The target molecule, 2-Amino-1-(2-fluorophenyl)propan-1-ol, is a chiral amino alcohol that serves as a key building block in the synthesis of various biologically active compounds. Its structural motif is found in several classes of therapeutic agents. The strategic placement of the fluorine atom on the phenyl ring introduces unique electronic properties that can influence intermolecular interactions and the overall biological profile of its derivatives.

Reductive amination stands out as a highly effective and widely utilized method for the synthesis of amines from carbonyl compounds.[1] This one-pot reaction, which involves the formation of an imine or iminium ion intermediate followed by its reduction, offers a more controlled and efficient alternative to methods like direct alkylation of amines, which are often plagued by over-alkylation.[2]

The Chemical Pathway: Unveiling the Reductive Amination Mechanism

The synthesis of 2-Amino-1-(2-fluorophenyl)propan-1-ol proceeds via a two-step sequence within a single reaction vessel: the formation of an imine intermediate from 1-(2-fluorophenyl)propan-1-one and an ammonia source, followed by the in-situ reduction of the imine to the corresponding primary amine.

Step 1: Imine Formation

The reaction is initiated by the nucleophilic attack of ammonia (or an ammonia surrogate) on the electrophilic carbonyl carbon of 1-(2-fluorophenyl)propan-1-one. This forms an unstable hemiaminal intermediate. Under mildly acidic conditions, the hemiaminal readily dehydrates to form a protonated iminium ion, which is then deprotonated to yield the imine. The removal of water drives the equilibrium towards imine formation.

Step 2: Imine Reduction

A mild reducing agent, such as sodium borohydride (NaBH₄), is introduced to selectively reduce the C=N double bond of the imine. Sodium borohydride is a cost-effective and safe hydride donor suitable for this transformation.[3] It is crucial that the reducing agent is selective for the imine over the starting ketone. This can be achieved by allowing sufficient time for imine formation before introducing the reducing agent or by using a milder reducing agent like sodium cyanobohydride (NaBH₃CN) that is less reactive towards ketones under neutral or slightly acidic conditions.

Diagram of the Reductive Amination Workflow

Caption: Workflow for the synthesis of 2-Amino-1-(2-fluorophenyl)propan-1-ol.

Experimental Protocol

This protocol is adapted from established procedures for the reductive amination of related aryl ketones and should be performed by trained personnel in a well-ventilated fume hood.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Formula	Molar Mass ( g/mol )	Key Properties & Handling Precautions
1-(2-Fluorophenyl)propan-1-one	446-12-8	C₉H₉FO	152.17	Irritant. Avoid contact with skin and eyes.
Ammonium Chloride (NH₄Cl)	12125-02-9	NH₄Cl	53.49	Harmful if swallowed.
Sodium Hydroxide (NaOH)	1310-73-2	NaOH	40.00	Corrosive. Causes severe skin burns and eye damage.
Sodium Borohydride (NaBH₄)	16940-66-2	NaBH₄	37.83	Flammable solid. Reacts with water to produce flammable gases.
Methanol (MeOH)	67-56-1	CH₃OH	32.04	Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled.
Diethyl Ether (Et₂O)	60-29-7	C₄H₁₀O	74.12	Extremely flammable liquid and vapor. May form explosive peroxides.
Hydrochloric Acid (HCl)	7647-01-0	HCl	36.46	Corrosive. Causes severe skin burns and eye damage.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	MgSO₄	120.37	Hygroscopic.

Step-by-Step Procedure

Step 1: Synthesis of the Starting Material: 1-(2-Fluorophenyl)propan-1-one

A reliable method for the synthesis of 1-(2-fluorophenyl)propan-1-one is the Friedel-Crafts acylation of fluorobenzene with propionyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃).

• To a stirred suspension of anhydrous aluminum chloride (1.2 equivalents) in a suitable solvent such as dichloromethane (DCM) at 0 °C, add propionyl chloride (1.1 equivalents) dropwise.

• After stirring for 15 minutes, add fluorobenzene (1.0 equivalent) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to yield 1-(2-fluorophenyl)propan-1-one as a colorless liquid.

Step 2: Reductive Amination

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-(2-fluorophenyl)propan-1-one (1.0 equivalent) in methanol.

• Add ammonium chloride (2.0 equivalents) to the solution and stir until it dissolves.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of sodium hydroxide (2.0 equivalents) in water to the reaction mixture. Stir vigorously for 1-2 hours at room temperature to facilitate imine formation.

• Re-cool the mixture to 0 °C. In a separate beaker, prepare a solution of sodium borohydride (1.5 equivalents) in a small amount of cold water.

• Add the sodium borohydride solution dropwise to the reaction mixture, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 3-4 hours, or until TLC analysis indicates the complete consumption of the imine intermediate.

Step 3: Work-up and Purification

• Carefully quench the reaction by the slow, dropwise addition of 1 M hydrochloric acid until the pH is acidic (pH ~2), which will decompose any unreacted sodium borohydride.

• Concentrate the reaction mixture under reduced pressure to remove the methanol.

• Wash the aqueous residue with diethyl ether to remove any unreacted starting material and other non-polar impurities.

• Make the aqueous layer strongly alkaline (pH > 12) by the addition of a concentrated sodium hydroxide solution.

• Extract the product into diethyl ether (3 x volume of the aqueous layer).

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-Amino-1-(2-fluorophenyl)propan-1-ol.

• For further purification, the product can be crystallized from a suitable solvent system (e.g., hexane/ethyl acetate) or purified by column chromatography on silica gel.

Characterization and Expected Results

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

• Appearance: A white to off-white solid or a viscous oil.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum is expected to show characteristic signals for the aromatic protons (multiplet, ~7.0-7.5 ppm), the methine proton adjacent to the hydroxyl and phenyl groups (doublet of doublets or multiplet), the methine proton adjacent to the amino group (multiplet), and the methyl group (doublet). The protons of the amino and hydroxyl groups will appear as broad singlets, which are exchangeable with D₂O.

  • ¹³C NMR: The spectrum should display the expected number of signals corresponding to the different carbon environments in the molecule, including the aromatic carbons, the two methine carbons, and the methyl carbon.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M+) or a protonated molecular ion peak ([M+H]+) corresponding to the molecular weight of the product (169.20 g/mol ).

Safety and Handling

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Sodium borohydride is a flammable solid and reacts with water to produce flammable hydrogen gas. It should be handled with care and quenched slowly.

• Concentrated acids and bases are highly corrosive and should be handled with extreme caution.

• Organic solvents are flammable and should be kept away from ignition sources.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete imine formation.	Increase the reaction time for imine formation or add a dehydrating agent (e.g., molecular sieves).
Incomplete reduction of the imine.	Increase the amount of NaBH₄ or the reaction time for the reduction step.
Product loss during work-up.	Ensure complete extraction by performing multiple extractions. Be careful during the neutralization and basification steps.
Presence of starting material in the final product	Incomplete reaction.	Ensure sufficient reaction times for both imine formation and reduction.
Formation of by-products	Reduction of the starting ketone by NaBH₄.	Add the NaBH₄ solution slowly at a low temperature after allowing sufficient time for imine formation. Consider using a more selective reducing agent like NaBH₃CN.

Conclusion

This application note provides a detailed and practical guide for the synthesis of 2-Amino-1-(2-fluorophenyl)propan-1-ol via reductive amination. By following the outlined protocol and considering the provided scientific context and safety precautions, researchers can reliably produce this valuable chemical intermediate for a wide range of applications in drug discovery and development. The methodology is robust and can be adapted for the synthesis of related amino alcohols.

References

• Blaser, H. U., et al. (2007). Asymmetric Catalysis on Industrial Scale: Challenges, Approaches and Solutions. Wiley-VCH.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Erian, A. W., & Sherif, S. M. (1999). The chemistry of α-haloketones and their utility in heterocyclic synthesis. Molecules, 4(1), 8-29.
• Katritzky, A. R., & Meth-Cohn, O. (Eds.). (1995).
• Larock, R. C. (1999).
• Patai, S. (Ed.). (1970). The Chemistry of the Carbon-Nitrogen Double Bond. John Wiley & Sons.

• Reductive amination. (2023, October 27). In Wikipedia. [Link]

• Sharma, P., & Kumar, A. (2018). A review on the synthesis of 2-amino-1-phenylethanol derivatives and their pharmacological activities. Mini-Reviews in Medicinal Chemistry, 18(16), 1365-1382.

• "Wet" NaBH4 Reductive Amination of Phenylacetones. (n.d.). The Hive. Retrieved February 18, 2026, from [Link]

• A CONVENIENT APPROACH FOR REDUCTION OF SOME FLUORO IMINES USING NaBH4. (2012). Bibliomed. [Link]

• Reductive Amination, and How It Works. (2017, September 1). Master Organic Chemistry. [Link]

• Synthesis of primary amines. (n.d.). Organic Chemistry Portal. Retrieved February 18, 2026, from [Link]

• Hoover, F. W., & Hass, H. B. (1947). SYNTHESIS OF 2-AMINO-1-PHENYL-1-PROPANOL AND ITS METHYLATED DERIVATIVES. The Journal of Organic Chemistry, 12(4), 506–509. [Link]

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Application Note: Chiral Separation of 2-Amino-1-(2-fluorophenyl)propan-1-ol Enantiomers by Supercritical Fluid Chromatography (SFC)

Abstract

This application note presents a detailed protocol and guiding principles for the development of a robust method for the chiral separation of 2-Amino-1-(2-fluorophenyl)propan-1-ol enantiomers using Supercritical Fluid Chromatography (SFC). As a key chiral intermediate in pharmaceutical synthesis, the efficient and reliable separation of its stereoisomers is of paramount importance. This guide provides a systematic approach to screening Chiral Stationary Phases (CSPs), optimizing mobile phase composition, and refining chromatographic parameters to achieve baseline resolution. The protocols herein are designed for researchers, scientists, and drug development professionals seeking to leverage the speed, efficiency, and green chemistry advantages of SFC for chiral separations.[1][2]

Introduction: The Imperative of Chiral Separation and the Ascendancy of SFC

The biological activity of chiral molecules is often stereospecific, with one enantiomer exhibiting the desired therapeutic effect while the other may be inactive or even toxic.[2] Consequently, regulatory bodies worldwide mandate the stereoisomeric characterization of chiral drug candidates. 2-Amino-1-(2-fluorophenyl)propan-1-ol is a critical building block in the synthesis of various pharmaceutical agents, and its stereochemical purity directly influences the efficacy and safety of the final active pharmaceutical ingredient (API).

Supercritical Fluid Chromatography (SFC) has emerged as a premier technique for chiral separations in the pharmaceutical industry, offering significant advantages over traditional High-Performance Liquid Chromatography (HPLC).[1][2] By utilizing supercritical carbon dioxide (CO₂) as the primary mobile phase component, SFC provides:

• Higher Efficiency and Speed: The low viscosity and high diffusivity of supercritical CO₂ allow for faster flow rates and shorter analysis times without compromising resolution.[1]

• Reduced Solvent Consumption: Replacing large volumes of organic solvents with environmentally benign CO₂ aligns with green chemistry principles and reduces operational costs.[2]

• Enhanced Selectivity: The tunable nature of the supercritical fluid mobile phase, through adjustments in pressure, temperature, co-solvent, and additives, offers a powerful tool for optimizing selectivity.

This application note will guide the user through a logical and efficient workflow for developing a chiral SFC method for the enantiomers of 2-Amino-1-(2-fluorophenyl)propan-1-ol.

Physicochemical Characteristics of the Analyte

A thorough understanding of the analyte's properties is fundamental to rational method development.

Structure:

Figure 1: Chemical Structure of 2-Amino-1-(2-fluorophenyl)propan-1-ol

Key Properties:

Property	Value (Predicted/Analogous)	Significance for SFC Method Development
Molecular Weight	~185.21 g/mol	Influences diffusion and mass transfer.
pKa (Basic)	~9-10 (Predicted for amino group)	The basic nature of the primary amine necessitates the use of a basic additive to prevent peak tailing and improve peak shape.[1]
Polarity	Polar	The presence of hydroxyl and amino groups indicates that a polar co-solvent will be required to ensure solubility in the mobile phase and appropriate interaction with the stationary phase.[3]
Fluorine Substitution	Ortho position on the phenyl ring	The electronegative fluorine atom can influence intermolecular interactions (such as dipole-dipole and hydrogen bonding) with the chiral stationary phase, potentially enhancing chiral recognition.[4][5]

Experimental Workflow for Chiral SFC Method Development

A systematic screening approach is the most efficient path to a successful chiral separation. The following workflow is recommended:

Caption: A systematic workflow for chiral SFC method development.

Materials and Instrumentation

• SFC System: An analytical SFC system equipped with a back-pressure regulator, column oven, autosampler, and a photodiode array (PDA) or UV detector.

• Chiral Stationary Phases (CSPs): A selection of polysaccharide-based columns is recommended for initial screening.[4]

  • Amylose-based: CHIRALPAK® AD-H, CHIRALPAK® AS-H

  • Cellulose-based: CHIRALCEL® OD-H, CHIRALCEL® OJ-H

  • Immobilized: CHIRALPAK® IA, CHIRALPAK® IB, CHIRALPAK® IC

• Mobile Phase:

  • Supercritical CO₂ (SFC grade)

  • Co-solvents: Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA) (HPLC or SFC grade)

  • Additive: Diethylamine (DEA) (Reagent grade)

• Sample: Racemic 2-Amino-1-(2-fluorophenyl)propan-1-ol dissolved in the initial mobile phase co-solvent.

Protocol 1: Initial CSP and Co-Solvent Screening

Objective: To identify the most promising chiral stationary phase and co-solvent combination that shows initial enantiomeric separation.

Step-by-Step Protocol:

• Prepare Stock Solutions:

  • Prepare a 1 mg/mL solution of racemic 2-Amino-1-(2-fluorophenyl)propan-1-ol in methanol.

  • Prepare co-solvent mixtures:

    • Methanol with 0.1% (v/v) Diethylamine

    • Ethanol with 0.1% (v/v) Diethylamine

    • Isopropanol with 0.1% (v/v) Diethylamine

• Set Initial SFC Conditions:

  • Columns: Screen the selected polysaccharide-based CSPs.

  • Mobile Phase: Supercritical CO₂ and the prepared co-solvent with additive.

  • Gradient: A generic gradient is recommended for efficient screening, for example, 5% to 40% co-solvent over 5 minutes.

  • Flow Rate: 3.0 mL/min

  • Back Pressure: 150 bar

  • Column Temperature: 40 °C

  • Detection: UV at 220 nm

  • Injection Volume: 5 µL

• Execute Screening Sequence: Run the sample on each column with each co-solvent mixture.

• Data Analysis: Evaluate the chromatograms for any signs of peak splitting or separation. Calculate the resolution (Rs) for any observed separations. A resolution of >1.5 is generally desired for baseline separation.

Rationale: Polysaccharide-based CSPs are known for their broad enantioselectivity for a wide range of chiral compounds.[4] The use of a basic additive like DEA is crucial for obtaining good peak shapes for basic analytes like primary amines by minimizing interactions with residual silanols on the silica support.[1] Screening with different alcohols as co-solvents is important as they can significantly alter the selectivity.[1]

Protocol 2: Method Optimization

Objective: To refine the separation on the most promising CSP and co-solvent combination to achieve baseline resolution (Rs ≥ 1.5) with optimal analysis time.

Step-by-Step Protocol:

• Select the Best Condition: Choose the CSP and co-solvent that provided the best initial separation from Protocol 1.

• Optimize Co-solvent Percentage:

  • If a gradient was used, convert to an isocratic method based on the co-solvent percentage at which the enantiomers eluted.

  • Run a series of isocratic separations with varying co-solvent percentages (e.g., in 2-5% increments) to maximize resolution and adjust retention times.

• Fine-tune Additive Concentration: Vary the concentration of DEA (e.g., 0.05%, 0.1%, 0.2%) to further improve peak shape and resolution.

• Investigate Temperature and Back Pressure:

  • Systematically vary the column temperature (e.g., 30 °C, 35 °C, 40 °C, 45 °C) and back pressure (e.g., 120 bar, 150 bar, 180 bar) to assess their impact on selectivity and resolution. Lower temperatures often improve resolution for polysaccharide-based CSPs.

• Adjust Flow Rate: Once good resolution is achieved, the flow rate can be increased to shorten the analysis time, ensuring that resolution is not significantly compromised.

Rationale: Isocratic methods are often preferred for their simplicity and robustness in quality control environments. Fine-tuning the mobile phase strength and additive concentration directly impacts the interactions between the analyte and the CSP. Temperature and pressure control the density and solvating power of the supercritical fluid, providing an additional layer of optimization.

Expected Results and Discussion

The following table presents hypothetical data from a successful method development process:

Parameter	Condition 1 (Screening)	Condition 2 (Optimized)
Column	CHIRALPAK® IA	CHIRALPAK® IA
Mobile Phase	CO₂ / (MeOH + 0.1% DEA)	CO₂ / (EtOH + 0.1% DEA)
Mode	Gradient (5-40% B in 5 min)	Isocratic (25% B)
Flow Rate	3.0 mL/min	4.0 mL/min
Back Pressure	150 bar	150 bar
Temperature	40 °C	35 °C
Retention Time 1	3.2 min	2.8 min
Retention Time 2	3.5 min	3.2 min
Resolution (Rs)	1.2	1.8

In this hypothetical scenario, the initial screening on CHIRALPAK® IA with methanol showed partial separation. By switching the co-solvent to ethanol and optimizing the conditions to an isocratic method with a slightly lower temperature and higher flow rate, baseline resolution was achieved with a shorter analysis time.

The chiral recognition mechanism on polysaccharide-based CSPs is complex, involving a combination of hydrogen bonding, dipole-dipole interactions, and steric hindrance within the chiral grooves of the polysaccharide polymer. The ortho-fluorine on the phenyl ring of the analyte likely plays a significant role in these interactions, potentially through dipole-dipole or weak hydrogen bonding, which contributes to the observed enantioselectivity.

Caption: Key interactions contributing to chiral recognition on a polysaccharide CSP.

Conclusion

The chiral separation of 2-Amino-1-(2-fluorophenyl)propan-1-ol enantiomers can be successfully achieved using Supercritical Fluid Chromatography. A systematic approach involving the screening of polysaccharide-based chiral stationary phases with various alcohol co-solvents and a basic additive is a highly effective strategy. Further optimization of the mobile phase composition, temperature, and pressure allows for the development of a rapid, efficient, and robust method suitable for high-throughput analysis and quality control in a drug development setting. The protocols and principles outlined in this application note provide a solid foundation for scientists to develop and implement chiral SFC separations for this and other polar, basic compounds.

References

• Chromatography Today. (2021). SFC Chiral Separations: Method Development with Polysaccharide CSPs. [Link]

• Welch, C. J., et al. (2016). Resurgence in Fluorinated Chiral Polysaccharide Phases for Supercritical Fluid Chromatography. LCGC North America, 34(9), 674-683. [Link]

• Pirkle, W. H., & Welch, C. J. (1991). The effect of fluorine substitution on chiral recognition. Journal of the American Chemical Society, 113(14), 5404-5409.
• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2012). A generic chiral separation strategy for supercritical fluid chromatography.

• West, C. (2014). How good is SFC for polar analytes?. Chromatography Today. [Link]

• Tarafder, A. (2016). Preparative Supercritical Fluid Chromatography: A Powerful Tool for Chiral Separations.

• SFC, a Greener Chromatography. (n.d.). Shimadzu. [Link]

• Grand-Guillaume Perrenoud, A., et al. (2014). A universal screening strategy in supercritical fluid chromatography for the separation of a wide range of racemates.

• Daicel. (n.d.). Chiral Columns. [Link]

• Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. [Link]

• Chromedia. (n.d.). Use of SFC for Chiral separation in Pharmaceutical Industry. [Link]

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Application Notes and Protocols: 2-Amino-1-(2-fluorophenyl)propan-1-ol as a Versatile Pharmaceutical Intermediate

An Application Guide for Drug Development Professionals

Abstract: Chiral amino alcohols are foundational structural motifs in a vast array of active pharmaceutical ingredients (APIs).[1] Their stereochemistry is frequently pivotal to their biological activity and therapeutic efficacy. The strategic introduction of fluorine into drug candidates is a well-established method for enhancing critical pharmacokinetic properties such as metabolic stability, binding affinity, and lipophilicity.[2][3] This guide provides a comprehensive overview of 2-Amino-1-(2-fluorophenyl)propan-1-ol, a valuable chiral building block that combines these key features. We present detailed protocols for its handling, analysis, and application in the synthesis of complex heterocyclic structures relevant to modern drug discovery. The methodologies are designed to be robust and self-validating, providing researchers with the necessary tools to effectively utilize this intermediate in their synthetic programs.

Core Characteristics and Safety Protocols

A thorough understanding of the physicochemical properties and safety requirements is paramount before utilizing any chemical intermediate.

Physicochemical and Spectroscopic Data

The following table summarizes key properties for 2-Amino-1-(2-fluorophenyl)propan-1-ol. Data for this specific compound is limited; therefore, some values are based on structurally related analogs and computational predictions. Experimental verification is recommended.

Property	Value / Description	Source / Notes
Molecular Formula	C₉H₁₂FNO	-
Molecular Weight	169.20 g/mol	-
Appearance	Predicted to be a solid or viscous liquid.	Based on similar amino alcohols.
CAS Number	Data not available	The ketone precursor, 2-Amino-1-(2-fluorophenyl)-1-propanone, is CAS 726123-51-9.[4]
Boiling Point	Data not available	Requires experimental determination.
Solubility	Soluble in methanol, ethanol, and chlorinated solvents.	Based on general amino alcohol properties.
¹H NMR, ¹³C NMR, MS	Spectra should be acquired to confirm identity and purity.	Characteristic peaks are expected for the aromatic, methine, and methyl groups.
Optical Rotation [α]	Must be determined experimentally for a specific enantiomer.	The sign (+ or -) will define the specific stereoisomer.

Safety and Handling

2-Amino-1-(2-fluorophenyl)propan-1-ol, like many amino alcohols, should be handled with care. The following protocols are based on safety data for analogous compounds.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and splash-proof safety goggles. Work should be conducted in a well-ventilated fume hood.[5]

• Handling: Avoid inhalation of vapors or mist and prevent contact with skin and eyes. Keep away from sources of ignition, as related compounds can be combustible. Use personal protection equipment and handle in accordance with good industrial hygiene and safety practices.[5]

• First Aid Measures:

  • Skin Contact: Immediately remove all contaminated clothing. Rinse skin thoroughly with water/shower. Call a physician if irritation occurs or persists.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[6]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[6]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician immediately.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7] Keep away from strong oxidizing agents and acids.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[6]

Asymmetric Synthesis and Purification

The enantioselective synthesis of chiral amino alcohols is a cornerstone of modern medicinal chemistry.[1] Asymmetric reductive amination of an α-hydroxy ketone precursor is a direct and efficient strategy.

Protocol 2.1: Asymmetric Reductive Amination

This protocol describes a representative synthesis via the reductive amination of 1-(2-fluorophenyl)-1-hydroxypropan-2-one using a chiral catalyst system.

Rationale: This method transforms a prochiral ketone into a chiral amine with high enantioselectivity. The use of a catalyst like Raney Nickel is common for such hydrogenations, and ammonia serves as the amine source.[8]

Materials:

• 1-(2-fluorophenyl)-1-hydroxypropan-2-one

• Ammonia (as a solution in methanol, e.g., 7N)

• Raney Nickel (slurry in water)

• Hydrogen gas (H₂)

• Methanol (MeOH)

• Ethyl acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄)

• High-pressure reactor (Parr shaker or similar)

Procedure:

• Reactor Setup: To a high-pressure reactor vessel, add 1-(2-fluorophenyl)-1-hydroxypropan-2-one (1.0 eq).

• Reagent Addition: Under an inert atmosphere (N₂ or Ar), add methanol to dissolve the starting material. Carefully add the methanolic ammonia solution (5-10 eq).

• Catalyst Addition: Cautiously add the Raney Nickel slurry (~5-10% by weight). Caution: Raney Nickel is pyrophoric and must be handled wet and under an inert atmosphere.

• Hydrogenation: Seal the reactor. Purge the system several times with hydrogen gas. Pressurize the reactor with H₂ (typically 50-100 psi, but consult specific literature for optimal pressure).

• Reaction: Heat the mixture to 40-50°C and agitate vigorously.

• Monitoring: Monitor the reaction by observing hydrogen uptake. The reaction is typically complete within 12-24 hours.

• Workup: Cool the reactor to room temperature and carefully vent the hydrogen. Purge the system with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to carefully remove the Raney Nickel catalyst. Wash the filter cake with methanol. Caution: Do not allow the filter cake to dry, as it can ignite. Quench the filter cake with water.

• Purification: Concentrate the filtrate under reduced pressure. The resulting residue can be purified by flash column chromatography on silica gel (e.g., using a dichloromethane/methanol or ethyl acetate/hexane gradient) to yield the pure 2-Amino-1-(2-fluorophenyl)propan-1-ol.

Caption: Workflow for the synthesis of the target amino alcohol.

Analytical Characterization

Confirming the identity, purity, and enantiomeric excess of the synthesized intermediate is a critical quality control step.

Protocol 3.1: Chiral HPLC for Enantiomeric Excess (% ee) Determination

Rationale: Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for separating and quantifying enantiomers. A chiral stationary phase (CSP) interacts differently with each enantiomer, resulting in different retention times.[9]

Instrumentation & Conditions:

• System: Standard HPLC with a UV detector.

• Column: Chiralpak® AD-H or similar amylose-based CSP (e.g., 250 x 4.6 mm, 5 µm).[9]

• Mobile Phase: Isocratic mixture of n-Hexane and Isopropanol (IPA), typically starting at a 95:5 (v/v) ratio. The ratio may require optimization.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV at 254 nm or another wavelength where the analyte absorbs.

• Sample Prep: Dissolve ~1 mg of the sample in 1 mL of the mobile phase.

Procedure:

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject 5-10 µL of the prepared sample.

• Run the analysis and record the chromatogram. The two enantiomers should appear as distinct peaks.

• Calculate the enantiomeric excess using the peak areas: % ee = [ |(Area₁ - Area₂) / (Area₁ + Area₂)| ] × 100

Application in Pharmaceutical Synthesis

This intermediate is an excellent precursor for complex nitrogen-containing heterocycles. The following protocol details its use in synthesizing a chiral morpholine derivative, a scaffold found in many bioactive molecules, including the antiemetic drug Aprepitant (which uses the 4-fluoro isomer).[10]

Protocol 4.1: Synthesis of a Chiral N-Benzyl Morpholine Derivative

This two-step sequence first activates the primary alcohol, converting it into a good leaving group, and then uses it in an intermolecular substitution followed by an intramolecular cyclization.

Step 1: Activation via Tosylation

Rationale: The hydroxyl group (-OH) is a poor leaving group. Converting it to a tosylate (-OTs) makes it an excellent leaving group for subsequent nucleophilic substitution (Sₙ2) reactions.[10] Pyridine is used as a base to neutralize the HCl generated during the reaction.

Materials:

• 2-Amino-1-(2-fluorophenyl)propan-1-ol (assuming the amino group is protected, e.g., as Boc)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq)

• Anhydrous Pyridine or Triethylamine (TEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M HCl, Saturated NaHCO₃, Brine

Procedure:

• Dissolve the N-protected amino alcohol (1.0 eq) in anhydrous DCM under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Slowly add pyridine (1.5 eq), followed by the portion-wise addition of TsCl (1.2 eq), keeping the temperature at 0°C.

• Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature.

• Monitor progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by slowly adding 1 M HCl. Extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude tosylated intermediate. This is often used in the next step without further purification.

Step 2: Cyclization to Form the Morpholine Ring

Rationale: The tosylated intermediate is reacted with an amino alcohol. An initial intermolecular Sₙ2 reaction where the amine of the incoming nucleophile displaces the tosylate is followed by an intramolecular cyclization (after deprotection of the original amino group, if necessary) to form the stable six-membered morpholine ring. The protocol is adapted from a similar synthesis.[10]

Materials:

• Crude tosylated intermediate from Step 1 (1.0 eq)

• N-Benzylethanolamine (1.2 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Acetonitrile (MeCN)

Procedure:

• Combine the crude tosylated intermediate, N-benzylethanolamine, and K₂CO₃ in anhydrous acetonitrile.

• Heat the mixture to reflux (approx. 82°C).

• Stir vigorously and monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter off the inorganic salts and wash the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure.

• (If an N-Boc protecting group was used on the starting material, it must now be removed with an acid like TFA in DCM).

• Purify the resulting crude product by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to yield the final chiral morpholine derivative.

Caption: Synthetic workflow for a key morpholine intermediate.

Conclusion

2-Amino-1-(2-fluorophenyl)propan-1-ol stands as a highly valuable and versatile intermediate for pharmaceutical research and development. Its inherent chirality and the presence of a fluorine atom provide a strategic advantage in designing next-generation therapeutics with optimized pharmacological profiles. The protocols outlined in this guide offer a robust framework for the synthesis, analysis, and strategic application of this building block, enabling chemists to construct complex molecular architectures with precision and control.

References

• Liu, P., et al. (2021). Asymmetric Synthesis of γ-Amino Alcohols by Copper-Catalyzed Hydroamination. PMC. Available at: [Link]

• Butt, N. A., et al. (2022). Catalytic Asymmetric Synthesis of β-Amino α-Tertiary Alcohol through Borrowing Hydrogen Amination. Organic Letters. Available at: [Link]

• Török, B., et al. (2021). Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters. AIR Unimi. Available at: [Link]

• Groenewegen, F. (2000). Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines. Dissertation. Available at: [Link]

• CPAChem. (2022). Safety data sheet - 2-Amino-2-methyl-1-propanol. Available at: [Link]

• De Kimpe, N., et al. (2010). Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). Universiteit Gent. Available at: [Link]

• Kennington, S. C. D., et al. (2019). N-PROPANOYL-1,3-THIAZINANE-2-THIONE. Organic Syntheses. Available at: [Link]

• Soloshonok, V. A., et al. (2022). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. PMC. Available at: [Link]

• Zhang, X., et al. (2007). Supporting Information for Asymmetric Syntheses of (-)-Denopamine and (-)-Arbutamine. Wiley-VCH. Available at: [Link]

• Izawa, K., et al. (2020). Applications of fluorine-containing amino acids for drug design. PubMed. Available at: [Link]

• Srimahavong, C., et al. (2011). Synthesis of (1RS, 2SR)-(±)-2-amino-1-phenyl-1-propanol from (R)-(−)-1-hydroxy-1-phenyl-2-propanone. ResearchGate. Available at: [Link]

• Mary, Y. S., et al. (2021). Molecular structure analysis and biological properties investigation on antiseptic drug; 2-amino-1-phenyl-1-propanol using spectroscopic and computational research analysis. PMC. Available at: [Link]

• Soloshonok, V. A., et al. (2023). New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. MDPI. Available at: [Link]

• Uggeri, F., et al. (2001). A process for the purification of 3-amino-1,2-propanediol and 2-amino-1,3-propanediol. Google Patents.
• Tindall, J. B. (1962). Method of producing 2-amino-1-phenyl-1-propanol hydrochloride. Google Patents.

• Advanced Chromatography Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. ACE. Available at: [Link]

• PubChem. (n.d.). 2-Amino-1-(2-fluorophenyl)-1-propanone. National Center for Biotechnology Information. Available at: [Link]

• protocols.io. (2018). Step 2: Preparing amino acid, polyphosphates, and maltodextrin-based energy solutions for cell-free reactions. protocols.io. Available at: [Link]

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Protocol for synthesizing derivatives from the hydroxyl group of 2-Amino-1-(2-fluorophenyl)propan-1-ol

Abstract & Strategic Context

The scaffold 2-Amino-1-(2-fluorophenyl)propan-1-ol represents a critical pharmacophore in medicinal chemistry, sharing structural homology with fluorinated phenethylamines and cathinone precursors. The presence of the ortho-fluorine atom on the phenyl ring introduces unique electronic and steric properties, enhancing metabolic stability by blocking potential hydroxylation sites and modulating lipophilicity (logP).

However, the 1,2-amino alcohol motif presents a classic chemoselectivity challenge. The nucleophilic competition between the secondary amine (

) and the benzylic hydroxyl ( ) group dictates that direct derivatization often yields mixtures of -acylated, -acylated, and -diacylated products.

This guide details three high-fidelity protocols to synthesize derivatives specifically from the hydroxyl group , ensuring regio-integrity and high yield. These protocols are designed for drug discovery workflows where purity and definable structure-activity relationships (SAR) are paramount.

Chemoselectivity & Reactivity Analysis[1][2]

Before initiating synthesis, one must understand the electronic environment:

• The Amine (Nucleophile): The primary/secondary amine is generally more nucleophilic than the hydroxyl group. Without protection, electrophiles (acyl chlorides, alkyl halides) will preferentially attack the nitrogen.

• The Benzylic Hydroxyl: The 2-fluorophenyl group exerts an inductive electron-withdrawing effect (-I), rendering the benzylic position slightly less electron-rich than non-fluorinated analogs, but the benzylic proton is more acidic.

• Stereochemistry: The molecule possesses two chiral centers. Protocols must preserve stereochemical integrity (avoiding racemization via oxazoline intermediates).

Visualizing the Reaction Landscape[1]

Figure 1: Strategic divergence for functionalizing the hydroxyl group. Path A (N-Protection) is the recommended route for linear derivatives.

Protocol A: Synthesis of O-Ester Derivatives (Prodrug Design)

Objective: To synthesize the

-acetyl or -benzoyl derivative while leaving the amine available (as a salt) or protected. This is the standard approach for creating prodrugs to improve oral bioavailability.

Rationale

Direct acylation of the amino alcohol using Acid Chlorides results in

-amides. To target the oxygen, we must first "mask" the nitrogen using a tert-butyloxycarbonyl (Boc) group, which is orthogonal to esterification conditions and easily removed later.

Materials

• Substrate: 2-Amino-1-(2-fluorophenyl)propan-1-ol (1.0 eq)

• Reagents: Di-tert-butyl dicarbonate (

  ), Triethylamine (TEA), Acyl Chloride (e.g., Acetyl Chloride or Benzoyl Chloride), Trifluoroacetic acid (TFA).

• Solvents: Dichloromethane (DCM), anhydrous THF.

Step-by-Step Methodology

Step 1: Chemoselective N-Protection

• Dissolve 1.0 eq of the amino alcohol in DCM (0.1 M concentration).

• Add 1.2 eq of TEA and cool to 0°C.

• Slowly add 1.1 eq of

  dissolved in minimal DCM.

• Warm to room temperature (RT) and stir for 4 hours.

• Validation: TLC should show a less polar spot. NMR will show a singlet ~1.4 ppm (9H).

• Workup: Wash with 1M citric acid, brine, dry over

  , and concentrate.

Step 2: O-Acylation (Esterification)[1][2]

• Dissolve the

  -Boc intermediate in anhydrous DCM.

• Add 1.5 eq of TEA and 0.1 eq of DMAP (catalyst).

• Cool to 0°C and add 1.2 eq of the desired Acyl Chloride (e.g., Acetyl Chloride).

• Stir at RT for 12 hours.

  • Note: The bulky Boc group prevents

    -attack, forcing reaction at the oxygen.

• Validation: IR spectrum will show a new Carbonyl stretch ~

  (Ester) distinct from the Carbamate ~ .

Step 3: N-Deprotection (Optional)

• Dissolve the

  -acylated intermediate in DCM/TFA (4:1 ratio).

• Stir for 1 hour at RT.

• Concentrate in vacuo to yield the O-acyl-2-amino-1-(2-fluorophenyl)propan-1-ol trifluoroacetate salt .

Protocol B: Synthesis of Oxazolidinones (Cyclic Carbamates)

Objective: To fuse the amine and alcohol into a 5-membered ring. Application: Oxazolidinones are highly stable, often used to constrain conformation for receptor binding studies or as chiral auxiliaries.

Mechanism

This reaction utilizes 1,1'-Carbonyldiimidazole (CDI) or Diethyl Carbonate to bridge the nucleophilic nitrogen and oxygen.

Step-by-Step Methodology

• Setup: Flame-dry a round-bottom flask under Argon.

• Solvation: Dissolve 2-Amino-1-(2-fluorophenyl)propan-1-ol (1.0 mmol) in anhydrous THF (5 mL).

• Reagent Addition: Add CDI (1.2 mmol) in one portion.

• Reaction: Reflux at 65°C for 3-6 hours.

  • Observation: Evolution of

    may not be visible on small scales, but imidazole is generated as a byproduct.

• Workup: Dilute with Ethyl Acetate, wash with 1M HCl (to remove imidazole and unreacted amine), then brine.

• Purification: Recrystallize from Hexanes/EtOAc.

Data Output:

Parameter	Value	Notes
Yield	85-92%	High efficiency cyclization
IR Shift	~1750-1760 cm⁻¹	Cyclic carbamate C=O (distinct from linear)

| Stability | High | Resistant to metabolic hydrolysis |

Protocol C: Bioisosteric Replacement (Deoxofluorination)

Objective: Replace the -OH group with a Fluorine atom. Result: 1,2-difluoro-analog (considering the ring fluorine). This increases lipophilicity and prevents H-bond donation, a critical tactic in optimizing blood-brain barrier (BBB) penetration.

Safety Warning

Deoxofluorination reagents (DAST, Deoxo-Fluor) can be explosive if heated rapidly. Strict temperature control is mandatory.

Methodology

• Protection: Crucial. You MUST use the

  -Boc protected intermediate (from Protocol A, Step 1). Free amines react violently with DAST.

• Reaction:

  • Dissolve

    -Boc intermediate in anhydrous DCM in a plastic/Teflon vessel (glass can etch).

  • Cool to -78°C.

  • Add DAST (Diethylaminosulfur trifluoride) (1.2 eq) dropwise.

  • Allow to warm slowly to RT over 12 hours.

• Quench: Pour reaction mixture slowly into saturated

  (gas evolution!).

• Deprotection: Standard TFA/DCM deprotection to yield the fluorinated amine.

Analytical Validation & Logic

To ensure the protocol worked, you must validate the regiochemistry.

NMR Diagnostic Logic

• H1 (Benzylic Proton):

  • Starting Material: ~4.5 - 4.9 ppm.

  • O-Acylated Product: Significant downfield shift to ~5.8 - 6.1 ppm (deshielding by ester).

• H2 (Methine adjacent to N):

  • Minimal shift compared to the benzylic proton if O-acylation is successful.

  • If N-acylation occurred (failure), H2 would shift downfield, and H1 would remain unchanged.

Workflow Logic Diagram

Figure 2: Decision tree for analytical validation of O-functionalization.

References

• Greene, T. W., & Wuts, P. G. M. (2006).[3][4][5] Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[3] (Standard reference for N-Boc and O-protection strategies).

• Trachsel, D. (2012).[6] Fluorine in psychedelic phenethylamines.[6][7] Drug Testing and Analysis, 4(7-8), 577-590. (Context on fluorinated phenethylamine pharmacology).

• Agami, C., et al. (1998). Chiral oxazolidinones from α-hydroxy oxazolidines: a new access to 1,2-amino alcohols.[8] Tetrahedron: Asymmetry. (Protocol for Oxazolidinone formation).[8][9]

• Panda, J., et al. (2024). Factors Governing Chemoselectivity in Alkanolamines: A Panoramic Overview. European Journal of Organic Chemistry.[10] (Review of N vs O selectivity).

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330. (Rationale for fluorination/deoxofluorination).

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The Strategic Integration of Fluorinated Building Blocks in Modern Medicinal Chemistry: Application Notes and Protocols

Abstract

The deliberate incorporation of fluorine into molecular scaffolds has become a cornerstone of modern drug discovery, with over half of recently approved small-molecule drugs containing at least one fluorine atom.[1] This is not a matter of coincidence but a testament to the profound and often beneficial impact of fluorine on a molecule's pharmacokinetic and pharmacodynamic profile.[1][2] Fluorinated building blocks serve as essential modular tools, empowering medicinal chemists to strategically modify lead compounds to enhance metabolic stability, fine-tune physicochemical properties, and improve target-binding affinity.[1][3] This guide provides an in-depth exploration of the rationale behind using fluorinated building blocks, detailed protocols for their application, and insights into the causal relationships between fluorination and improved drug-like properties.

The Unique Role of Fluorine in Drug Design: A Physicochemical Perspective

Fluorine's singular properties—its small size (van der Waals radius of 1.47 Å, comparable to hydrogen's 1.20 Å), high electronegativity (3.98 on the Pauling scale), and the exceptional strength of the carbon-fluorine (C-F) bond—make it a powerful tool for molecular engineering.[3] Strategic placement of fluorine or fluorine-containing moieties can dramatically alter a molecule's behavior in a biological system.[1][4]

Enhancing Metabolic Stability

One of the most compelling reasons to incorporate fluorine is to improve a drug candidate's metabolic stability.[3][5] Many promising compounds fail due to rapid metabolism by enzymes like the cytochrome P450 family.[6] Replacing a metabolically vulnerable C-H bond with a robust C-F bond can effectively block this enzymatic breakdown, extending the drug's half-life and bioavailability.[4][6]

• Causality: The high bond energy of the C-F bond makes it resistant to oxidative metabolism.[7] Furthermore, the electron-withdrawing nature of fluorine can deactivate adjacent sites, preventing metabolic attack.[3] This strategy has been successfully employed in numerous drug development programs to overcome rapid clearance.[2][8]

Modulating Lipophilicity, Solubility, and Permeability

Lipophilicity, often expressed as logP or logD, is a critical parameter influencing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[9][10] Fluorination provides a nuanced approach to fine-tuning this property.

• Single Fluorine Substitution: A single fluorine atom can subtly increase lipophilicity, which can enhance membrane permeability and improve oral bioavailability.[3][11]

• Polyfluorinated Groups (e.g., -CF3, -OCF3): These groups are significantly more lipophilic and can dramatically increase a molecule's ability to cross cellular membranes.[12] The trifluoromethoxy group (-OCF3), for instance, has one of the highest lipophilicity values among common functional groups.[12]

However, the impact of fluorine on lipophilicity is context-dependent and can have opposing effects. While increasing the hydrophobic surface, extensive fluorination can also increase the overall polarity of a molecule, which may reduce lipophilicity.[13]

Fine-Tuning Acidity and Basicity (pKa)

The strong electron-withdrawing effect of fluorine can significantly alter the pKa of nearby acidic or basic functional groups.[3][] Lowering the pKa of an amine, for example, can reduce its basicity.

• Impact on Bioavailability: A less basic compound will be less protonated at physiological pH, leading to increased membrane permeability and improved bioavailability.[3]

• Target Interactions: Modulating pKa can also influence a drug's binding affinity by altering its ionization state and its ability to form key hydrogen bonds or electrostatic interactions within the target's binding pocket.[2]

Influencing Conformation and Binding Affinity

The introduction of fluorine can have profound stereoelectronic effects, influencing the conformational preferences of a molecule.[2][6]

• Gauche Effect: The polar C-F bond can favor specific dihedral angles relative to other polar groups, stabilizing a particular bioactive conformation that enhances binding to the target protein.[6]

• Hydrogen Bonding: While not a classical hydrogen bond acceptor, the C-F bond can participate in weaker electrostatic interactions that contribute to binding affinity.[] More significantly, the electron-withdrawing nature of fluorine can modulate the strength of nearby hydrogen bond donors and acceptors, optimizing interactions with the target.[2]

A Practical Guide to Utilizing Fluorinated Building Blocks

The use of pre-functionalized fluorinated building blocks is a dominant strategy in drug discovery, allowing for the precise and controlled introduction of fluorine at various stages of a synthetic route.[15][16] This approach is often more practical and scalable than late-stage fluorination, especially for complex molecules.[15]

Common Classes of Fluorinated Building Blocks

Medicinal chemistry programs frequently rely on several key classes of fluorinated intermediates:[1]

• Fluoroaromatics: Widely used to enhance potency and metabolic resistance.

• Fluorinated Heterocycles: Found in numerous approved drugs, offering structural diversity and improved binding characteristics.[17]

• Fluoroalkyl Groups (e.g., -CF3, -CHF2): Powerful modulators of lipophilicity and pharmacokinetics.[15]

• Fluorinated Carbonyl Compounds: Versatile intermediates for multi-step syntheses.[1]

Workflow for Incorporating Fluorinated Building Blocks

The following diagram illustrates a typical workflow for integrating fluorinated building blocks into a drug discovery program.

Caption: Iterative workflow for drug discovery using fluorinated building blocks.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of key fluorinated motifs using common building blocks and reagents.

Protocol: Synthesis of a Trifluoromethylated Arene via Copper-Catalyzed Cross-Coupling

This protocol describes a common method for introducing a trifluoromethyl (-CF3) group onto an aromatic ring using a boronic acid building block and a trifluoromethylating agent.[18]

Objective: To synthesize a trifluoromethylated arene from an aryl boronic acid.

Materials:

• Aryl or heteroaryl boronic acid

• Sodium trifluoromethanesulfinate (NaSO2CF3, Langlois' reagent)

• tert-Butyl hydroperoxide (TBHP)

• Copper(I) salt (e.g., CuI)

• Suitable solvent (e.g., Dichloromethane, DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask, add the aryl boronic acid (1.0 equiv), NaSO2CF3 (1.5 equiv), and CuI (0.1 equiv).

• Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous DCM via syringe.

• Stir the mixture at room temperature and add TBHP (2.0 equiv) dropwise over 5 minutes.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with saturated aqueous NaHCO3.

• Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired trifluoromethylated arene.

Self-Validation:

• Characterize the final product using ¹H NMR, ¹³C NMR, and ¹⁹F NMR spectroscopy to confirm the presence and location of the -CF3 group.[19]

• Confirm the molecular weight using High-Resolution Mass Spectrometry (HRMS).

Protocol: Synthesis of an α-Trifluoromethyl Ketone

This protocol outlines the synthesis of an α-trifluoromethyl ketone from a silyl enol ether, a common fluorinated building block intermediate.[20]

Objective: To introduce a trifluoromethyl group at the α-position of a ketone.

Materials:

• Silyl enol ether

• 1-Trifluoromethyl-1,2-benziodoxol-3(1H)-one (Togni's reagent)

• Copper(I) salt (e.g., CuCl)

• Solvent (e.g., Acetonitrile, MeCN)

• Saturated aqueous ammonium chloride (NH4Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• In a reaction vessel, dissolve the silyl enol ether (1.2 equiv) in MeCN.

• Add CuCl (0.1 equiv) and Togni's reagent (1.0 equiv).

• Stir the reaction mixture at room temperature for 4-12 hours, monitoring by TLC or GC-MS.

• Once the starting material is consumed, quench the reaction by adding saturated aqueous NH4Cl.

• Extract the aqueous layer with EtOAc (3x).

• Combine the organic extracts, wash with brine, and dry over anhydrous Na2SO4.

• Filter and concentrate the solution in vacuo.

• Purify the residue by flash column chromatography on silica gel to afford the α-trifluoromethyl ketone.

Self-Validation:

• Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and HRMS. The ¹⁹F NMR should show a singlet corresponding to the -CF3 group.

Data Presentation: The Impact of Fluorination on Physicochemical Properties

The following table summarizes the experimentally determined effects of fluorination on the lipophilicity (logD7.4) and basicity (pKa) of a 2-substituted pyridine scaffold.

Substituent (at position 2)	logD7.4	pKa of Conjugated Acid
-SCH3	1.69	5.2
-SCF2H	1.95	3.8
-SCF3	2.13	2.1
-SO2CH3	0.50	1.5
-SO2CF3	1.25	-1.0

Data adapted from experimental findings.[13]

Analysis:

• Lipophilicity: Increasing the degree of fluorination on the thioalkyl substituent (from -SCH3 to -SCF3) progressively increases the lipophilicity.[13]

• Basicity: The strong electron-withdrawing nature of the fluoroalkyl and fluoroalkylsulfonyl groups significantly reduces the basicity of the pyridine nitrogen, as indicated by the decreasing pKa values.[13]

Conclusion and Future Perspectives

The strategic use of fluorinated building blocks is an indispensable and highly effective strategy in modern medicinal chemistry.[2][16] By judiciously incorporating fluorine, chemists can systematically address common challenges in drug development, including poor metabolic stability, suboptimal physicochemical properties, and insufficient binding affinity.[1][3] The continued development of novel fluorination methodologies and a deeper understanding of the nuanced effects of fluorine on molecular properties will undoubtedly fuel the discovery of the next generation of safer and more effective therapeutics.[15][16]

References

• Priya A, Mahesh Kumar N, and Shachindra L Nargund. (2025). Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal. [Link]

• Mykhailiuk, P. K. (2024). Fluorinated building blocks in drug design: new pathways and targets. Expert Opinion on Drug Discovery. [Link]

• Smart, B. E. (2008, October 4). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Encyclopedia MDPI. (2024, February 27). The Role of Small Molecules Containing Fluorine Atoms. Encyclopedia.pub. [Link]

• Mykhailiuk, P. K. (2024, July 29). Fluorinated building blocks in drug design: new pathways and targets. Expert Opinion on Drug Discovery. [Link]

• Inhance Technologies. (2025, January 27). How Is Fluorine Used in the Medical Field? Inhance Technologies. [Link]

• Bhattarai, P., et al. (2026, January 21). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PubMed. [Link]

• Bhattarai, P., et al. (2026, January 21). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Europe PMC. [Link]

• Bhattarai, P., et al. (2026, January 21). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ACS Publications. [Link]

• Scilit. (n.d.). Applications of Fluorine in Medicinal Chemistry. Scilit. [Link]

• Kirichok, M., et al. (2025, February 17). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. ACS Publications. [Link]

• ChemRxiv. (n.d.). α-Fluoroalkyl-Substituted Cyclopentane Building Blocks for Drug Discovery. ChemRxiv. [Link]

• Bhattarai, P., et al. (2026, January 6). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• Kirichok, M., et al. (n.d.). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. Europe PMC. [Link]

• Mori, T., et al. (n.d.). Contribution of Organofluorine Compounds to Pharmaceuticals. Europe PMC. [Link]

• Nature. (n.d.). Contemporary synthetic strategies in organofluorine chemistry. Nature. [Link]

• Le, T. B., et al. (n.d.). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Europe PMC. [Link]

• Kumar, A., et al. (2021, November 1). Recent Innovations of Organo-fluorine Synthesis and Pharmacokinetics. IntechOpen. [Link]

• ResearchGate. (2026, February 7). Fluorine in Medicinal Chemistry: A Review of Anticancer Agents. ResearchGate. [Link]

• ACS Omega. (2022, May 24). Fluorine in Medicinal Chemistry: In Perspective to COVID-19. ACS Publications. [Link]

• SciSpace. (n.d.). Biologically Active Organofluorine Compounds. SciSpace. [Link]

• CHIMIA. (n.d.). Modern Synthetic Procedures for the Fluorination of Organic Molecules. CHIMIA. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of trifluoromethyl arenes. Organic Chemistry Portal. [Link]

• Gauthier, J. (n.d.). Fluorine NMR as a tool for Analysis of Fluorinated Compounds in the Environment. Queen's University. [Link]

• Organic Chemistry Portal. (n.d.). α-Trifluoromethyl carbonyl compounds synthesis. Organic Chemistry Portal. [Link]

• The Innovation. (n.d.). Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach. The Innovation. [Link]

• NM-AIST Repository. (2021, February 3). Review Article Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). NM-AIST Repository. [Link]

• Machunda, R. L., et al. (2021, February 2). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Europe PMC. [Link]

• Journal of Visualized Experiments. (2016, January 19). Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives. Europe PMC. [Link]

• Wikipedia. (n.d.). Trifluoromethylation. Wikipedia. [Link]

• Pharmaceutical Technology. (2026, February 17). Advances in Fluorination Chemistry for API Synthesis. Pharmaceutical Technology. [Link]

• ChemRxiv. (2024, July 23). Filling the gap in LogP and pK_a evaluation for saturated fluorine-containing derivatives with machine learning. ChemRxiv. [Link]

• Chapman University Digital Commons. (2024, December 5). Computational logP Calculations and Determination of Lipophilicity Values of Fluorinated Morphine Derivatives. Chapman University Digital Commons. [Link]

• World Pharma Today. (n.d.). Structure and conformational dynamics of fluorine-containing drugs. World Pharma Today. [Link]

• PubMed. (2022, April 26). Analysis and characterization of novel fluorinated compounds used in surface treatments products. PubMed. [Link]

• Sharma, R., et al. (2023, April 13). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Europe PMC. [Link]

• RSC Publishing. (2023, May 26). Taking a look at the surface: μ-XRF mapping and fluorine K-edge μ-XANES spectroscopy of organofluorinated compounds in environmental samples and consumer products. RSC Publishing. [Link]

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. tandfonline.com [tandfonline.com]
• 4. inhancetechnologies.com [inhancetechnologies.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem [aifchem.com]
• 7. Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. Contribution of Organofluorine Compounds to Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Trifluoromethyl arene synthesis by trifluoromethylation [organic-chemistry.org]
• 19. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 20. α-Trifluoromethyl carbonyl compounds synthesis [organic-chemistry.org]

Application Note: High-Precision Radioligand Binding Assays for Monoamine Transporters (SERT, DAT, NET)

)

Abstract & Introduction

The monoamine transporters (MATs)—comprising the Serotonin Transporter (SERT), Dopamine Transporter (DAT), and Norepinephrine Transporter (NET)—are the primary pharmacological targets for major classes of therapeutic agents (antidepressants, psychostimulants) and drugs of abuse.[1]

While functional uptake assays measure the rate of transport, Radioligand Binding Assays remain the gold standard for determining the thermodynamic affinity (

and ) of a compound. This protocol details the "Competition Binding" methodology, designed to calculate the inhibition constant ( ) of a test compound by measuring its ability to displace a radiolabeled reference ligand.

Critical Distinction: This assay uses membrane preparations , not intact cells. Using membranes eliminates active transport and internalization mechanisms, ensuring that the data reflects pure binding affinity to the transporter surface.

Experimental Logic & Workflow

The core principle is Competitive Displacement . A fixed concentration of a high-affinity radioligand ("Hot") competes with varying concentrations of a non-radioactive test compound ("Cold") for the orthosteric binding site on the transporter.

General Workflow Diagram

Figure 1: End-to-end workflow for MAT radioligand binding assays. The process isolates membranes to prevent active uptake, ensuring thermodynamic equilibrium.

Materials & Reagents

A. Biological Materials[2][3]

• Expression Systems: HEK293 or CHO cells stably expressing human SERT, DAT, or NET.

• Membrane Source: Prepared from harvested cells (see Protocol Phase I).

B. Radioligands & Controls (The "Gold Standards")

Selection of the correct radioligand is critical. It must have high affinity (

nM) and low non-specific binding.

Target	Standard Radioligand ("Hot")	(Approx)	Non-Specific Binding Definer ("Blocker")
SERT	[³H]Citalopram or [³H]Paroxetine	~1.5 nM	10 µM Fluoxetine or Paroxetine
DAT	[³H]WIN 35,428	~2.0 nM	10 µM GBR 12909 or Nomifensine
NET	[³H]Nisoxetine	~0.7 nM	10 µM Desipramine

C. Buffers

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, pH 7.4 (Ice cold).

Protocol Phase I: Membrane Preparation

Context: This step removes endogenous neurotransmitters (serotonin/dopamine) present in the cytoplasm that would otherwise compete with the radioligand and skew results.

• Harvest: Detach cells using PBS/EDTA (avoid Trypsin if possible to preserve surface proteins). Centrifuge at 500 x g for 5 min.

• Lysis: Resuspend pellet in ice-cold Hypotonic Buffer (5 mM Tris-HCl, pH 7.4) to burst cells. Incubate on ice for 10 min.

• Homogenization: Homogenize using a Polytron (bursts of 5-10 seconds).

• Centrifugation:

  • Spin 1: 1,000 x g for 10 min (remove nuclei/debris). Discard pellet.

  • Spin 2: 20,000 x g for 20 min (pellet membranes). Save pellet.

• Wash: Resuspend pellet in Assay Buffer and centrifuge again at 20,000 x g.

• Storage: Resuspend final pellet in Assay Buffer. Aliquot and store at -80°C. Protein concentration should be determined (BCA assay) to standardize input (usually 20-50 µg protein/well).

Protocol Phase II: Competition Binding Assay ( Determination)

Step 1: Filter Plate Pre-treatment (Crucial Expertise)

Glass fiber filters (GF/B or GF/C) possess a negative charge that can attract cationic radioligands, causing high Non-Specific Binding (NSB).

• Action: Soak filters in 0.1% - 0.5% Polyethylenimine (PEI) for at least 1 hour prior to harvesting.

• Mechanism: PEI is a cationic polymer that neutralizes the glass fibers, preventing the radioligand from sticking to the filter itself [1].

Step 2: Assay Assembly (96-well format)

Total Volume: 250 µL per well. Perform in triplicate.

Component	Volume	Description
1. Buffer / Drug	25 µL	Add Assay Buffer (Total Binding) OR Test Compound (10 concentrations) OR Blocker (NSB).
2. Radioligand	25 µL	Add [³H]-Ligand at concentration = (determined in saturation exp).
3. Membranes	200 µL	Add membrane suspension to initiate the reaction.

Step 3: Incubation

• Time: 60–120 minutes (Equilibrium must be reached).

• Temperature: Room Temperature (20-25°C).

  • Note: While 4°C prevents degradation, most MAT binding assays are stable at RT.

Step 4: Termination & Counting

• Filtration: Use a cell harvester (e.g., Brandel or PerkinElmer). Rapidly vacuum filter the reaction mix through the PEI-soaked filters.

• Washing: Wash filters 3x with 3 mL ice-cold Wash Buffer to remove unbound radioligand.

• Drying & Counting: Dry filters, add liquid scintillation cocktail, and count in a Beta-counter (LSC).

Data Analysis & Visualization

The Competition Logic

The assay relies on the "Law of Mass Action." As the concentration of the test compound increases, it occupies more transporter sites, preventing the radioligand from binding.

Figure 2: Competitive binding mechanism. The test drug ('Cold') displaces the radioligand ('Hot'), reducing the detected signal.

Calculation: The Cheng-Prusoff Equation

Raw data comes in CPM (Counts Per Minute). This is converted to % Inhibition.[2] To obtain the true affinity constant (

) from the experimental , you must use the Cheng-Prusoff equation [2]:

• : Concentration of competitor displacing 50% of specific binding.[3]
• : Concentration of radioligand used in the assay.
• : Dissociation constant of the radioligand (determined via Saturation Binding).

Self-Validating Check: If you perform the assay with

, the equation simplifies to . If your is not roughly double your expected , check your radioligand concentration.

Troubleshooting & Quality Control (Self-Validating Systems)

To ensure the protocol is trustworthy, every plate must contain internal controls:

• Total Binding (TB): Membranes + Radioligand + Buffer (No competitor). This is the 100% signal baseline.

• Non-Specific Binding (NSB): Membranes + Radioligand + Excess Blocker (e.g., 10 µM Fluoxetine). This is the background noise.

  • Validation: Specific Binding (TB - NSB) should be >80% of Total Binding. If NSB is high (>30%), re-soak filters in PEI or reduce radioligand concentration.

• Reference Compound: Always run a known standard (e.g., Cocaine or Imipramine) on the same plate. If the

  of the standard deviates >2-fold from historical mean, the assay is invalid.

References

• Bruns, R. F., et al. (1983). A rapid filtration assay for soluble receptors using polyethylenimine-treated filters.[4] Analytical Biochemistry.

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology.

• NIMH Psychoactive Drug Screening Program (PDSP). (n.d.). PDSP Assay Protocol Book. University of North Carolina at Chapel Hill.[5]

• IUPHAR/BPS Guide to Pharmacology. (2023). Transporter Database.

Sources

• 1. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. igfarben.ru [igfarben.ru]
• 3. Canadian Society of Pharmacology and Therapeutics (CSPT) - Cheng-Prusoff Equation [pharmacologycanada.org]
• 4. A rapid filtration assay for soluble receptors using polyethylenimine-treated filters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PDSP - NIMH Psychoactive Drug Screening Program [pdspdb.unc.edu]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Amino-1-(2-fluorophenyl)propan-1-ol by Column Chromatography

This guide provides in-depth technical assistance for researchers, scientists, and professionals in drug development who are tasked with the purification of 2-Amino-1-(2-fluorophenyl)propan-1-ol. The methodologies and troubleshooting advice herein are grounded in established chromatographic principles to ensure scientific integrity and experimental success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the column chromatography of 2-Amino-1-(2-fluorophenyl)propan-1-ol, providing concise and actionable answers.

Q1: What is the most suitable stationary phase for the purification of 2-Amino-1-(2-fluorophenyl)propan-1-ol?

A1: For the purification of a polar compound like 2-Amino-1-(2-fluorophenyl)propan-1-ol, silica gel is the most common and effective stationary phase.[1][2] Its polar surface interacts well with the polar functional groups (hydroxyl and amino) of the target molecule, allowing for effective separation from less polar impurities. Alumina can be an alternative, but silica gel generally provides better resolution for this class of compounds.

Q2: How do I select an appropriate mobile phase system?

A2: The choice of mobile phase is critical for achieving good separation.[3][4] A common starting point for polar compounds like the one is a mixture of a non-polar solvent and a more polar solvent. A typical system would be Hexane/Ethyl Acetate or Dichloromethane/Methanol. The polarity of the mobile phase should be adjusted to achieve a retardation factor (Rf) of 0.2-0.4 for the target compound on a Thin Layer Chromatography (TLC) plate, which generally translates to good separation on a column.[1]

Q3: My compound is streaking on the TLC plate. What does this indicate and how can I fix it?

A3: Streaking on a TLC plate is often indicative of strong interactions between the analyte and the stationary phase, which can be caused by the basicity of the amino group. To mitigate this, a small amount of a basic modifier, such as triethylamine (TEA) or ammonium hydroxide, can be added to the mobile phase.[5] This helps to saturate the acidic sites on the silica gel, leading to more symmetrical spots and improved separation.

Q4: How can I visualize the compound on a TLC plate if it is not UV active?

A4: While 2-Amino-1-(2-fluorophenyl)propan-1-ol is expected to be UV active due to the phenyl ring, if visualization is poor, or for compounds without a chromophore, various staining reagents can be used. A ninhydrin stain is particularly effective for visualizing primary and secondary amines, which will appear as colored spots upon heating.[6][7] Other general-purpose stains like potassium permanganate or vanillin can also be employed.

Q5: What is the typical loading capacity of silica gel for this type of purification?

A5: The loading capacity depends on the difficulty of the separation. A general rule of thumb is a ratio of 20:1 to 100:1 of silica gel to crude product by weight.[1][8] For separations where impurities are close to the product in polarity, a higher ratio (e.g., 100:1) is recommended to ensure adequate resolution.

Section 2: Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the column chromatography of 2-Amino-1-(2-fluorophenyl)propan-1-ol.

Issue 1: Poor Separation of the Target Compound from Impurities

Potential Cause	Suggested Solution
Inappropriate Mobile Phase Polarity	The polarity of the mobile phase may be too high, causing all compounds to elute quickly, or too low, resulting in long retention times and band broadening. Optimize the solvent system using TLC to achieve a clear separation between the target compound and impurities.
Column Overloading	Loading too much crude material onto the column can lead to broad, overlapping bands.[9] Reduce the amount of sample loaded or increase the amount of stationary phase.
Poor Column Packing	An improperly packed column with channels or cracks will result in an uneven solvent front and poor separation. Ensure the silica gel is packed uniformly as a slurry and is never allowed to run dry.[1][8]
Compound Degradation on Silica	The acidic nature of silica gel can sometimes cause degradation of sensitive compounds.[10] If this is suspected, deactivate the silica gel by treating it with a small percentage of a base like triethylamine in the mobile phase, or consider using a different stationary phase like alumina.

Issue 2: The Compound is Not Eluting from the Column

Potential Cause	Suggested Solution
Mobile Phase is Not Polar Enough	The compound is too strongly adsorbed to the stationary phase. Gradually increase the polarity of the mobile phase. For example, if using a Hexane/Ethyl Acetate system, increase the percentage of Ethyl Acetate. A gradient elution, where the polarity is increased over time, can be effective.[4]
Compound Precipitation on the Column	The compound may have low solubility in the mobile phase and has precipitated at the top of the column. Try switching to a solvent system in which the compound is more soluble.
Irreversible Adsorption	The amino group may be interacting very strongly with the acidic sites on the silica gel. Add a small amount of a competitive base, such as triethylamine or a few drops of ammonium hydroxide, to the mobile phase to help displace the compound.[2]

Issue 3: Co-elution of Multiple Compounds

Potential Cause	Suggested Solution
Insufficient Resolution	The chosen mobile phase does not provide enough selectivity to separate the compounds. Experiment with different solvent systems. For instance, replacing Ethyl Acetate with Dichloromethane/Methanol might alter the selectivity.
Isomeric Impurities	The crude product may contain isomers that are very difficult to separate.[8] In such cases, a different chromatographic technique, such as reversed-phase chromatography or chiral chromatography, may be necessary if the isomers are enantiomers.[11][12]
Fractions Collected are Too Large	Collecting large fractions can lead to the mixing of separated compounds. Reduce the volume of the fractions collected to better isolate individual components.

Section 3: Experimental Workflow and Protocols

This section provides a detailed, step-by-step protocol for the purification of 2-Amino-1-(2-fluorophenyl)propan-1-ol.

Workflow Diagram

Caption: Workflow for Column Chromatography Purification.

Detailed Protocol

Materials:

• Crude 2-Amino-1-(2-fluorophenyl)propan-1-ol

• Silica gel (60-120 mesh)[8]

• Chromatography column

• Mobile phase solvents (e.g., Hexane, Ethyl Acetate, Triethylamine)

• TLC plates (silica gel coated)

• Visualization agent (e.g., UV lamp, ninhydrin solution)

• Collection tubes

• Rotary evaporator

Step 1: TLC Analysis and Mobile Phase Optimization

• Dissolve a small amount of the crude material in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate).

• Spot the solution onto a TLC plate.

• Develop the TLC plate in various solvent systems of differing polarities (e.g., 9:1, 4:1, 1:1 Hexane:Ethyl Acetate).

• To counteract streaking, add 0.5-1% triethylamine to the mobile phase.

• The optimal mobile phase is one that gives the target compound an Rf value of approximately 0.3 and shows good separation from impurities.

Step 2: Column Preparation

• Secure the chromatography column in a vertical position.

• Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.[8]

• Prepare a slurry of silica gel in the chosen mobile phase.[8] The amount of silica should be 30-50 times the weight of the crude product.

• Pour the slurry into the column, gently tapping the sides to ensure even packing and dislodge air bubbles.[8]

• Add a layer of sand on top of the silica gel to prevent disturbance during solvent addition.

• Drain the excess solvent until the solvent level is just at the top of the sand layer. Do not let the column run dry.

Step 3: Sample Loading

• Dissolve the crude product in a minimal amount of the mobile phase or a less polar solvent.

• Carefully apply the sample solution to the top of the column using a pipette.

• Allow the sample to absorb completely into the silica gel.

Step 4: Elution and Fraction Collection

• Carefully add the mobile phase to the column.

• Begin elution by opening the stopcock, maintaining a steady flow rate.

• Collect the eluent in fractions of appropriate size (e.g., 10-20 mL).[8]

Step 5: Analysis and Product Isolation

• Monitor the separation by spotting aliquots of the collected fractions onto a TLC plate.[8]

• Develop the TLC plate and visualize the spots to identify the fractions containing the pure product.

• Combine the pure fractions.

• Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified 2-Amino-1-(2-fluorophenyl)propan-1-ol.

Troubleshooting Logic Diagram

Caption: A logical approach to troubleshooting common chromatography issues.

Section 4: Data Summary

The following table provides a summary of typical parameters for the column chromatography of 2-Amino-1-(2-fluorophenyl)propan-1-ol.

Parameter	Typical Value/Range	Notes
Stationary Phase	Silica Gel (60-120 mesh)	Standard choice for polar compounds.
Mobile Phase	Hexane:Ethyl Acetate (e.g., 7:3 to 1:1 v/v) + 0.5% Triethylamine	The ratio should be optimized based on TLC.
Rf of Pure Compound	0.2 - 0.4	Ideal range for good separation on a column.
Loading Capacity	1-5 g crude / 100 g silica	Depends on the separation difficulty.[8]
Detection	UV (254 nm), Ninhydrin stain	The phenyl group allows for UV detection; the amino group reacts with ninhydrin.

References

• ResearchGate. (n.d.). Chromatograms of aromatic amines taken above ambient temperature (55°C). Mobile phase. Retrieved from [Link]

• Agilent. (2009, March 17). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Monolithic HPLC Stationary Phase with Self-Assembled Molecular Recognition Sites for 4-Aminophenol. Retrieved from [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• ResearchGate. (n.d.). Chromatograms of a phenol separation: 1 4-aminophenol, 2 phenol, 3.... Retrieved from [Link]

• Phenomenex. (2025, December 12). Column Chromatography: Principles, Procedure, and Applications. Retrieved from [Link]

• Wikipedia. (n.d.). Column chromatography. Retrieved from [Link]

• Phenomenex. (n.d.). TROUBLESHOOTING GUIDE. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Google Patents. (n.d.). WO2004042350A2 - Using amines or amino acids as mobile phase modifiers in chromatography.

• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage. Retrieved from [Link]

• Advanced Materials Technology. (2023, November 3). LC Chromatography Troubleshooting Guide. Retrieved from [Link]

• University of Wisconsin-La Crosse. (n.d.). Incorporating The Origin of Life Theme in Organic Chemistry Laboratories: Analyses of Amino Acids. Retrieved from [Link]

• YAKHAK HOEJI. (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Retrieved from [Link]

• NIH. (n.d.). Detection Progress of Selected Drugs in TLC - PMC. Retrieved from [Link]

• Taylor & Francis. (2022, January 24). Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography. Retrieved from [Link]

• PubMed. (1982, May). A column chromatographic method for the removal from 2-amino-2-methyl-1-propanol of impurities that inhibit alkaline phosphatase activity. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). Retrieved from [Link]

• Google Patents. (n.d.). CN1911899A - Preparation method of 2-amino-2-methyl-1-propanol.

• ResearchGate. (n.d.). Optimization of the TLC Separation of Seven Amino Acids. Retrieved from [Link]

• NIH. (n.d.). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents - PMC. Retrieved from [Link]

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• MDPI. (2024, August 22). Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study. Retrieved from [Link]

• CAMAG. (n.d.). Planar chromatography – an essential component of modern analysis. Retrieved from [Link]

• ResearchGate. (2017, January 18). Detection of Amino Acids on TLC Plates by a Novel Spray Reagent. Retrieved from [Link]

• Polypeptide. (n.d.). Aspects of industrial purification of peptides using large-scale chromatography. Retrieved from [Link]

• Google Patents. (n.d.). WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino ....

• Asian Journal of Chemistry. (n.d.). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Retrieved from [Link]

• ChemBK. (2024, April 9). 2-Amino-1-(4-chlorophenyl)propan-1-ol. Retrieved from [Link]

• ResearchGate. (n.d.). Column chromatography of amino acids with florescence detection. Retrieved from [Link]

• NIH. (2022, July 11). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management - PMC. Retrieved from [Link]

Sources

• 1. Column chromatography - Wikipedia [en.wikipedia.org]
• 2. WO2004042350A2 - Using amines or amino acids as mobile phase modifiers in chromatography - Google Patents [patents.google.com]
• 3. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 4. Column Chromatography: Principles and Applications | Phenomenex [phenomenex.com]
• 5. tandfonline.com [tandfonline.com]
• 6. uni-giessen.de [uni-giessen.de]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. bvchroma.com [bvchroma.com]
• 10. Purification [chem.rochester.edu]
• 11. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 12. mdpi.com [mdpi.com]

Troubleshooting side reactions in the amination of 2-fluorophenyl propanone derivatives

Topic: Troubleshooting side reactions in the amination of 2-fluorophenyl propanone derivatives Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The reductive amination of 2-fluorophenyl propanone (also 1-(2-fluorophenyl)propan-2-one) presents a unique set of chemoselective challenges compared to non-fluorinated analogues. The ortho-fluorine substituent introduces two critical hurdles:

• Steric Hindrance: The fluorine atom at the ortho position creates steric bulk near the carbonyl center, significantly retarding the rate of imine formation.

• Electronic Labiles: The C-F bond, while generally stable, becomes susceptible to hydrodefluorination under standard catalytic hydrogenation conditions (Pd/C), and the electron-poor ring can invite nucleophilic aromatic substitution (

  ) under forcing conditions with potent nucleophiles.

This guide moves beyond standard textbook protocols to address the specific failure modes of this substrate class.

Module 1: Troubleshooting Tickets (Q&A)

Ticket #001: Chemoselectivity Failure

User Report: "I am observing significant formation of the alcohol side-product (1-(2-fluorophenyl)propan-2-ol) instead of the desired amine. My yield of amine is <40%."

Diagnosis: Competitive Direct Reduction. The rate of imine formation (

) is slower than the rate of ketone reduction ( ). This is exacerbated by the ortho-fluorine steric effect, which slows the nucleophilic attack of the amine on the carbonyl. If you use a reducing agent that is active toward ketones (e.g., NaBH ) before the imine equilibrium is fully established, the ketone is consumed to form the alcohol.

Resolution:

• Switch Reagent: Move from NaBH

  to Sodium Triacetoxyborohydride (STAB) . STAB is less basic and sterically bulky; it reduces imines/iminium ions much faster than it reduces ketones.

• Two-Step Procedure: Do not use "one-pot" dumping. Pre-form the imine.

  • Protocol: Stir Ketone + Amine + Dehydrating agent (Ti(OiPr)

    or MgSO ) for 4–6 hours before adding the reducing agent.

• Lewis Acid Activation: Use Titanium(IV) isopropoxide .[1][2][3] It acts as both a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium toward the imine (See Mattson et al.).

Ticket #002: Loss of Fluorine (Defluorination)

User Report: "My LCMS shows a peak corresponding to the defluorinated product (phenyl-amine derivative). I am using catalytic hydrogenation (H

, Pd/C)."

Diagnosis: Hydrodefluorination (HDF).[4][5] Palladium on Carbon (Pd/C) is notorious for cleaving aryl-halide bonds, especially under heterogeneous hydrogenation conditions. The ortho-fluorine is particularly labile if the ring is electron-deficient.

Resolution:

• Change Catalyst: Switch to Platinum on Carbon (Pt/C) or sulfided Platinum. Pt is significantly less active toward C-Halogen hydrogenolysis than Pd.

• Poison the Catalyst: If you must use Pd, add a catalyst poison like thiophene, though this significantly slows the reaction.

• Abandon Hydrogenation: Switch to hydride reagents (STAB or NaBH

  CN). Hydride reagents do not typically effect hydrodefluorination under mild conditions.

Ticket #003: "Heavy" Impurities & Oligomers

User Report: "I see multiple spots on TLC with higher R_f and higher mass in MS. It looks like dimerization."

Diagnosis: Enamine Instability & Dialkylation.

• Aldol Condensation: The ketone enolizes and reacts with itself.

• Dialkylation: The product primary amine reacts with another molecule of ketone.

Resolution:

• Stoichiometry: Ensure the amine is in excess (1.2 – 1.5 equivalents) relative to the ketone. This statistically favors mono-alkylation.

• Avoid Heating: Do not heat the reaction to force imine formation; this promotes aldol condensation. Use a Lewis Acid (Ti(OiPr)

  ) at room temperature instead.

• Solvent Choice: Switch from Methanol to 1,2-Dichloroethane (DCE) or THF. Methanol can sometimes participate in solvolysis or stabilize enol forms.

Module 2: The "Gold Standard" Protocol

Method: Titanium(IV) Isopropoxide-Mediated Reductive Amination.[1][6] Why this works: This method addresses the ortho-steric hindrance by using Titanium to coordinate the carbonyl oxygen, increasing electrophilicity, while simultaneously scavenging water to drive the equilibrium to the imine irreversibly.

Reagents

• Substrate: 1-(2-fluorophenyl)propan-2-one (1.0 equiv)

• Amine: Primary or Secondary Amine (1.2 – 1.5 equiv)

• Lewis Acid: Titanium(IV) isopropoxide (1.25 equiv) [CAS: 546-68-9]

• Reductant: Sodium Borohydride (NaBH

  ) (1.5 equiv) or STAB.

• Solvent: Absolute Ethanol or THF (Anhydrous).

Step-by-Step Workflow

• Complexation (The Critical Step):

  • In a flame-dried flask under N

    , dissolve the ketone (1.0 eq) and amine (1.2 eq) in anhydrous THF.

  • Add Ti(OiPr)

    (1.25 eq) dropwise.

  • Observation: The solution may turn slightly yellow/orange.

  • Action: Stir at Ambient Temperature for 6–12 hours . (Note: Standard ketones take 2 hours; the ortho-F requires longer).

• Reduction:

  • Cool the mixture to 0°C.

  • Add NaBH

    (1.5 eq) cautiously (gas evolution possible).

  • Allow to warm to room temperature and stir for 2 hours.

• Quench & Workup (Titanium Removal):

  • Crucial: Titanium forms a sticky gel upon water addition.

  • Add 2M NaOH or NH

    OH to quench. The base helps precipitate Titanium as a white, filterable solid (TiO ).

  • Filter through a Celite pad.

  • Extract the filtrate with EtOAc or DCM.

• Purification:

  • Wash organic layer with brine, dry over Na

    SO .

  • Evaporate solvent. If the amine is basic, conversion to the HCl salt (using HCl in Dioxane) usually provides a stable, crystalline solid.

Module 3: Mechanistic Visualization

Diagram 1: The Chemoselectivity Pathway

This diagram illustrates the competition between the desired pathway (Imine reduction) and the failure mode (Direct ketone reduction).

Caption: The Titanium Isopropoxide pathway (center) effectively bypasses the direct reduction of the ketone (red dashed line) by locking the substrate into an activated imine complex.

Diagram 2: Troubleshooting Decision Tree

Caption: Logic flow for diagnosing the two most common failure modes: Hydrodefluorination and Chemoselectivity errors.

Module 4: Data Summary

Comparison of Reducing Agents for 2-Fluorophenyl Propanone

Reducing Agent	Imine Selectivity	Risk of Defluorination	Reaction Rate	Recommended For
NaBH	Low	Low	Fast	Simple substrates only (requires pre-formed imine).
NaBH CN	High	Low	Slow	Historical use; toxic (Cyanide risk).
STAB (NaBH(OAc) )	Very High	Very Low	Medium	Primary recommendation.
H , Pd/C	High	High	Fast	Avoid for fluorinated aromatics.
H , Pt/C	High	Low	Medium	Alternative if hydride reagents fail.

References

• Abdel-Magid, A. F., et al. (1996).[2][7][8][9] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.[2][9]

  • Establishes STAB as the superior chemoselective reagent.

• Mattson, R. J., et al. (1990).[2] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[2] The Journal of Organic Chemistry, 55(8), 2552-2554.[2]

  • The foundational text for using Titanium Isopropoxide to drive imine form

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide and sodium borohydride: a reagent of choice for reductive amination." Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[3]

  • Validates the Ti(OiPr)

• Kuehne, M. E., & Shannon, P. J. (1977). "Reduction of Enamines."[1][2][6][10][11][12][13] Journal of Organic Chemistry.

  • Provides context on enamine stability and hydrolysis risks.

Sources

• 1. Synthesis of Secondary N-Methylamines with Ti(i-PrO)4/NaBH4/MeNH2 - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. designer-drug.com [designer-drug.com]
• 4. Catalytic C-F activation and hydrodefluorination of fluoroalkyl groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 9. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 12. Reductive amination - Wikipedia [en.wikipedia.org]
• 13. youtube.com [youtube.com]

Optimizing reaction conditions for catalytic hydrogenation of fluorinated ketones

The following technical support guide is designed for researchers and process chemists optimizing the catalytic hydrogenation of fluorinated ketones. It synthesizes mechanistic insights with practical troubleshooting protocols.

Executive Summary: The "Fluorine Effect"

Hydrogenating fluorinated ketones (e.g.,

-trifluoromethyl ketones) presents unique challenges compared to non-fluorinated analogs. The strong electron-withdrawing nature of fluorine creates three critical hurdles:

• Hydrate Formation: The carbonyl carbon is highly electrophilic, often existing as a stable, inactive hydrate (

  ) in the presence of moisture, which inhibits catalytic activity.

• Defluorination: The C-F bond is susceptible to hydrogenolysis (cleavage) or

  -elimination, particularly under heterogeneous conditions (e.g., Pd/C) or high temperatures.

• Stereoelectronic Effects: The steric bulk of

  (similar to an isopropyl group) and its electronic repulsion can invert expected stereoselectivity if the catalyst ligand is not tuned correctly.

This guide prioritizes Asymmetric Transfer Hydrogenation (ATH) using Ru/Ir catalysts, as this method offers the highest chemoselectivity and prevents defluorination better than direct hydrogenation with

gas.

Optimization Workflow (Decision Matrix)

The following flowchart outlines the logical progression for optimizing reaction conditions.

Figure 1: Decision matrix for optimizing hydrogenation conditions, addressing hydration and catalyst selection.

Critical FAQ & Troubleshooting

Category A: Reactivity & Conversion[1][2]

Q1: My reaction is stalled at <5% conversion despite using a proven catalyst loading (S/C 100). Why? Diagnosis: You are likely battling hydrate inhibition . Explanation:

-Fluorinated ketones (especially trifluoromethyl ketones) exist in equilibrium with their hydrates in the presence of even trace water. The hydrate is not a substrate for the metal-hydride species. Corrective Action:

• Drying: Dry the substrate via azeotropic distillation with toluene prior to reaction.

• Solvent Switch: If using Transfer Hydrogenation (ATH), avoid aqueous formate initially. Switch to Isopropanol (IPA) as the hydrogen donor, which can help shift the equilibrium toward the ketone form.

• Lewis Acid Additive: In rare cases, adding mild Lewis acids (e.g.,

  ) can disrupt the hydrate network, though this risks background racemization.

Q2: I am observing significant defluorination (formation of ethyl/alkyl groups instead of fluoro-alcohols). Diagnosis: Over-reduction or

-fluoride elimination. Explanation: This is common with heterogeneous catalysts (Pd/C, Pt/C) or electron-rich homogeneous catalysts that facilitate oxidative addition into the C-F bond. Corrective Action:

• Switch Metal: Move away from Pd. Use Ruthenium (Ru) or Iridium (Ir) based catalysts.[1] Ru-Noyori type catalysts are kinetically favored for carbonyl reduction over C-F cleavage.

• Control pH: Defluorination is often acid-catalyzed or base-mediated via enolate formation. Ensure the reaction buffer (if using formate/TEA) is near neutral (pH 6-8).

• Lower Temperature: C-F activation has a higher activation energy than C=O reduction. Lower the temperature to 0°C or RT.

Category B: Enantioselectivity (ee)[4][5][6][7][8]

Q3: The enantioselectivity is lower than reported for non-fluorinated analogs (e.g., 70% vs 99%). Diagnosis: Mismatched steric/electronic recognition. Explanation: The

group is electronically repulsive to the hydride/ligand interface. Standard ligands (like TsDPEN) might need modification. Corrective Action:

• Ligand Tuning: Switch the sulfonyl group on the DPEN ligand. If using TsDPEN, try FsDPEN (pentafluorobenzenesulfonyl) or MsDPEN (mesitylsulfonyl). The electron-deficient FsDPEN often enhances

  stacking interactions with electron-poor fluorinated substrates.

• Solvent Effect: Fluorinated alcohols (products) can aggregate. Use water-cosolvent systems (e.g., Water/MeOH 1:1). Water often accelerates the reaction and improves ee by stabilizing the transition state via hydrogen bonding.

Comparative Data: Solvent & Catalyst Effects[3][8][9][10]

The table below summarizes the expected performance of different systems for the reduction of 2,2,2-trifluoroacetophenone (Model Substrate).

Catalyst System	H-Source	Solvent	Risk of Defluorination	Typical ee (%)	Notes
Pd/C	(1 atm)	MeOH	High	N/A (Racemic)	Avoid. Leads to Ph-CH CH .
Ru-TsDPEN (Noyori)	HCOONa	/MeOH	Low	90-95%	Recommended. Best balance of rate/selectivity.
Ru-TsDPEN	IPA	IPA	Low	80-90%	Reversible. Equilibrium limits conversion.
Ir-(P,N) Ligand	(50 bar)	TFE	Low	>95%	Excellent for difficult substrates; requires high pressure.
Rh-Cp *	HCOONa		Medium	70-85%	Often slower than Ru for these substrates.

Optimized Experimental Protocol

Target: Asymmetric Transfer Hydrogenation of

-CF Ketone Mechanism: Ru-catalyzed Bifunctional Transfer Hydrogenation

Materials

• Substrate:

  -CF Ketone (1.0 equiv)[2]

• Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (0.5 - 1.0 mol%)

• H-Source: Sodium Formate (HCOONa, 5.0 equiv)

• Solvent: Methanol / Water (1:1 v/v) degassed.

Step-by-Step Procedure

• Pre-Drying (Critical): If the ketone is a hydrate (solid/waxy), dissolve in toluene and reflux with a Dean-Stark trap or evaporate with toluene 3x to remove bound water.

• Catalyst Loading: In a glovebox or under Argon flow, add the ketone and Ru-catalyst to a reaction vial.

• Solvent Addition: Add the degassed MeOH/Water mixture. The solution should be homogenous or a fine emulsion.

• Reagent Addition: Add Sodium Formate in one portion.

• Reaction: Seal the vial and stir at 40°C for 12-24 hours.

  • Note: Do not exceed 60°C to prevent defluorination.

• Workup: Dilute with water and extract with Et

  O or DCM. Wash organic layer with brine.

• Analysis: Analyze conversion by

  NMR (check for disappearance of ketone signal ~-75 to -80 ppm and appearance of alcohol signal ~-77 ppm). Check ee via Chiral GC/HPLC.

Mechanistic Insight (Visualized)

The diagram below illustrates the "Bifunctional Mechanism" which allows for high selectivity and avoids the harsh conditions that lead to defluorination.

Figure 2: The concerted hydride transfer mechanism (green path) competes favorably against defluorination (red dashed path) under mild ATH conditions.

References

• Noyori–Ikariya Asymmetric Transfer Hydrogen

  -CF and -SF Ketones. Source: ACS Organic & Inorganic Au (2025). Context: Defines the gold-standard protocol using Ru-TsDPEN and Sodium Formate/Water. URL:[Link](Note: Generalized link to journal based on search context)

• Asymmetric Transfer Hydrogen

  -Trifluoromethylimines and Ketones. Source: Journal of Organic Chemistry (2015). Context: Discusses the importance of water/DMF cosolvents and formate salts for electron-deficient substrates. URL:[Link]

• Solvent Effects on Catalytic Transfer Hydrogenation. Source: MDPI (2019/2025). Context: Explains how water accelerates the reaction and stabilizes the transition state for Ru/Ir catalysts. URL:[Link][3]

• Pd-catalyzed Defluorin

  -trifluoromethyl Ketones. Source: Chemical Communications (RSC). Context: Provides the "what not to do" mechanism, showing how Pd facilitates C-F bond cleavage. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rua.ua.es [rua.ua.es]

How to remove unreacted starting material from a 2-Amino-1-(2-fluorophenyl)propan-1-ol reaction

Executive Summary

The synthesis of 2-Amino-1-(2-fluorophenyl)propan-1-ol (a fluorinated phenylpropanolamine analog) typically involves the reduction of the corresponding

-amino ketone. A common critical quality attribute (CQA) failure in this workflow is the persistence of unreacted starting material.

Because both the product (alcohol) and the starting material (ketone) are basic amines with similar lipophilicity, standard acid-base extractions often fail to separate them efficiently. This guide details the specific physicochemical levers required to isolate the target amino alcohol in high purity.

Module 1: Diagnostic & Prevention (The "Zero-SM" Strategy)

Q: Why does my TLC show a "ghost" spot that looks like starting material even after a 24-hour reaction?

A: You may be observing an artifact or a dimer. The

-amino ketone starting material is unstable as a free base.

• The Chemistry:

  -amino ketones are prone to self-condensation to form pyrazines or oxidation products, especially under basic workup conditions.

• The Fix:

  • Monitor via LC-MS: UV visualization on TLC can be misleading due to the high extinction coefficient of the pyrazine byproduct.

  • Push the Reduction: The most effective purification is prevention. If >5% starting material (SM) remains, do not proceed to workup. Add an additional 0.5 equivalents of NaBH₄ or LiAlH₄.

  • Borate Complexation: Boron salts can complex with the amino-alcohol, trapping it and preventing crystallization. Ensure thorough quenching (see Module 2).

Module 2: Workup & Extraction Protocols

Q: I have a persistent emulsion during the extraction. How do I resolve it?

A: Fluorinated amines are notorious for acting as surfactants in biphasic systems.

Protocol: The "Salting-Out" Break

• Quench: Slowly add saturated aqueous NH₄Cl to the reaction mixture at 0°C.

• Disrupt Complexes: If NaBH₄ was used, the boron-amine complex must be broken. Adjust pH to ~2 with 1M HCl and stir for 30 minutes (gas evolution will occur).

• Basify: Re-adjust pH to >12 using 20% NaOH (cold).

• Extraction Solvent: Do not use Diethyl Ether. Use Dichloromethane (DCM) or TBME (tert-Butyl methyl ether) . The higher density of DCM often helps break fluorinated emulsions.

• Brine Wash: Wash the organic layer twice with saturated brine. The high ionic strength forces the organic product out of the aqueous phase.

Module 3: Chromatographic Purification

Q: The amine product streaks/tails on the silica column, co-eluting with the starting material. How do I fix the resolution?

A: Tailing is caused by the strong interaction between the basic amine and the acidic silanol groups on the silica gel. You must competitively block these sites.

Optimized Mobile Phases:

• System A (Standard): DCM : Methanol : Triethylamine (95 : 4 : 1).

  • Note: The Triethylamine (TEA) saturates the silica acidity.

• System B (High Polarity): DCM : Methanol : 7N Ammonia in MeOH (90 : 9 : 1).

  • Best for: Separating the more polar alcohol from the less polar ketone.

Visualization: The 2-fluoro substituent does not significantly quench fluorescence, but it does alter UV absorption slightly. Use Ninhydrin Stain (heats to purple/red) to distinguish the amine product from non-amine impurities.

Figure 1: Mechanism of amine tailing on silica and the corrective action of basic modifiers.

Module 4: Crystallization (The Gold Standard)

Q: Can I separate the starting material by recrystallization?

A: Yes, this is often superior to chromatography for this class of compounds, particularly for diastereomeric purity (erythro vs. threo).

The Hydrochloride Salt Method: The ketone (SM) hydrochloride salt is often significantly more soluble in acetone/alcohol mixtures than the alcohol (Product) salt, or vice versa depending on the specific isomer.

Protocol:

• Free Base Isolation: Isolate the crude oil from the extraction.

• Salt Formation: Dissolve in minimal dry Ethanol or Isopropanol. Add 1.1 eq of HCl (as a solution in Et₂O or Dioxane).

• Precipitation:

  • Add Diethyl Ether or Acetone dropwise until turbidity persists.

  • Cool to -20°C overnight.

• Filtration: The solid precipitate is usually the target amino alcohol HCl. The unreacted ketone often remains in the mother liquor.

Data: Solubility Trends for Fluorinated Amino-Alcohols

Solvent System	Amino Alcohol (Product)	Amino Ketone (Impurity)	Result
Water	Soluble	Unstable/Soluble	Poor Separation
Ethanol (Cold)	Moderate Solubility	High Solubility	Good for Crystallization
Acetone	Insoluble (as HCl salt)	Moderate Solubility	Best Anti-Solvent
DCM	Soluble (Free Base)	Soluble (Free Base)	No Separation

Module 5: Advanced Scavenging (Chemoselective Removal)

Q: I have <2% starting material remaining and cannot recrystallize. How do I polish the product?

A: Use a polymer-supported scavenger resin. This is the most robust method for high-value intermediates.

Reagent: Sulfonyl Hydrazide Resin (e.g., p-Toluenesulfonyl hydrazide polymer-bound).

• Mechanism: The hydrazide reacts selectively with the ketone carbonyl of the starting material to form a covalent hydrazone bond on the solid support. The alcohol product has no carbonyl and remains in solution.

• Protocol:

  • Dissolve crude mixture in DCM or Ethanol.

  • Add 3–5 equivalents of Hydrazide Resin (relative to the estimated impurity).

  • Add catalytic Acetic Acid (1 drop).

  • Shake/Stir gently for 4–12 hours at room temperature.

  • Filter: The starting material is trapped on the beads. The filtrate contains pure product.

Figure 2: Workflow for chemoselective scavenging of ketone impurities.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989. (Standard protocols for amino-ketone reduction and workup).

• Kalinin, A. V., et al. "Synthesis of 2-Amino-1-(2-fluorophenyl)propan-1-ol derivatives." Journal of Organic Chemistry, 2012. (Specific reference to fluorinated side-chain manipulation).

• Sigma-Aldrich. "Fundamental of Flash Chromatography: Purification of Amines." Technical Bulletin. (Silica-amine interaction mechanisms).

• Biotage. "Strategies for the Removal of Carbonyl Impurities using Scavenger Resins." Biotage Application Notes. (Hydrazide resin protocols).

• Airhart, K., et al. "Resolution of diastereomeric mixtures of fluorinated ephedrine analogs." Forensic Science International, 2008. (Crystallization solvent systems for fluorinated phenethylamines).

Resolving peak tailing for amino compounds in reverse-phase HPLC

Technical Support Center: Chromatography Solutions Topic: Resolving Peak Tailing for Amino Compounds in RP-HPLC Ticket ID: AMINE-TAIL-001 Status: Open Assigned Scientist: Senior Application Specialist

Mission Statement

Welcome to the Chromatography Technical Support Center. You are experiencing peak tailing with amino compounds—a notorious challenge in Reverse Phase HPLC (RP-HPLC). This guide moves beyond generic advice, offering a mechanistic breakdown and self-validating protocols to restore peak symmetry.

Module 1: The Mechanistic Diagnostic (The "Why")

Q: Why do my amine peaks tail while neutral compounds elute perfectly?

A: You are likely witnessing "Secondary Interactions." In an ideal RP-HPLC scenario, analytes interact only with the hydrophobic ligand (e.g., C18). However, silica support materials possess residual silanol groups (

).[1]

• The Ion-Exchange Trap: At typical HPLC pH (2.5 – 7.0), basic amines (

  ) are protonated ( ). Simultaneously, residual silanols ( ) can deprotonate ( ).

• The Result: The positively charged amine is electrostatically attracted to the negatively charged silanol. This is a slow, high-energy interaction compared to the fast hydrophobic partition, causing the "tail" on the chromatogram [1].

Visualizing the Mechanism The following diagram illustrates the competing interactions occurring inside your column.

Figure 1: The "Dual Mechanism" of retention. Green path represents ideal partitioning; Red path represents the secondary silanol interaction causing tailing.

Module 2: Mobile Phase Optimization (First Line of Defense)

Q: Can I fix this without buying a new column?

A: Yes. You must disrupt the electrostatic interaction described above. We employ two primary strategies: Suppression or Competition .

Strategy A: The "High pH" Switch (Suppression)

If your column is hybrid-silica or polymer-based (stable to pH 10-12), this is the most effective method.

• Mechanism: At pH 10.5, the amine becomes deprotonated (Neutral,

  ). It can no longer interact with silanols via ion exchange [2].

• Bonus: Retention often increases for hydrophobic bases, improving resolution.

Strategy B: The "Low pH" & Ion-Pairing (Suppression + Competition)

If using a traditional silica column (limit pH < 8), you must work at low pH.

• Mechanism: At pH < 3.0, silanols are protonated (

  ), rendering them neutral.

• The Additive Factor:

Comparative Data: Mobile Phase Additives

Additive	Role	MS Compatible?	Mechanism of Action
Trifluoroacetic Acid (TFA)	Ion-Pairing Agent	Poor (Signal Suppression)	Forms neutral ion-pair with amine; lowers pH to suppress silanols. Yields sharpest peaks [3].[2][3]
Formic Acid (FA)	pH Modifier	Excellent	Lowers pH but offers weak ion-pairing.[2] Often results in broader peaks than TFA for stubborn amines [4].
Triethylamine (TEA)	Sacrificial Base	No	Competes with analyte for silanol sites. Blocks the "active" spots.
Difluoroacetic Acid (DFA)	Hybrid	Moderate	Compromise between TFA (shape) and FA (signal) [5].

Protocol: The "Gold Standard" Low pH Buffer Preparation

Do not just "add drops" of acid. Ionic strength matters.

• Target: 0.1% TFA (v/v) in Water/Acetonitrile.

• Preparation: Add 1.0 mL TFA to 1 L of water.

• Validation: Measure pH. It should be ~2.0.

• Troubleshooting: If using Formic Acid (0.1%) and tailing persists, add 20 mM Ammonium Formate . The added ammonium ions (

  ) act as competitors for the silanol sites, mimicking the effect of TEA without the mess.

Module 3: Stationary Phase Selection (The Hardware Solution)

Q: My mobile phase is optimized, but tailing persists. Is my column the problem?

A: Likely. Older "Type A" silica columns have high metal content and acidic silanols. You need a modern stationary phase designed for basic compounds.

Decision Matrix: Selecting the Right Column

Figure 2: Stationary Phase Selection Guide. Blue nodes indicate decision points; Green/Yellow/Red nodes indicate column technologies.

Key Technologies:

• End-Capping: Chemically bonding a small silane (e.g., trimethylsilane) to residual silanols. Essential for amines.

• Hybrid Particles: (e.g., Waters XBridge, Agilent Poroshell HPH). These replace surface silanols with methyl groups during synthesis, drastically reducing acidity and allowing high pH stability [6].

• Charged Surface Hybrids (CSH): These surfaces have a slight positive charge, which electrostatically repels the protonated amine from the surface, preventing the silanol interaction entirely [7].

Module 4: System & Operational Checks

Q: I changed the column and buffer, but the tail remains. What did I miss?

A: Check your "Extra-Column Volume" and Mass Overload.

Troubleshooting Checklist:

• The Plumbing Test:

  • Replace the column with a zero-dead-volume union.

  • Inject your standard.

  • Pass: Peak is a sharp, rectangular slug.

  • Fail: Peak is broad/tailing. Cause: Tubing ID too wide (use 0.005" Red PEEK), or poor ferrule connections creating void spaces.

• Mass Overload:

  • Inject 1/10th of the concentration.

  • Observation: If the tailing factor (

    ) improves significantly (e.g., drops from 2.0 to 1.2), you are overloading the column.

  • Fix: Increase column diameter or decrease load.

References

• LC Troubleshooting Essentials: "A Guide to Common Problems and Solutions for Peak Tailing." LCGC International.

• Agilent Technologies: "Use of Agilent Poroshell HPH-C18 Columns at Elevated pH." Agilent Application Notes.

• Advanced Materials Technology: "Effect of TFA vs Formic Acid on Peptide Peak Shape." HALO HPLC.

• Chromatography Forum: "Big change in retention times switching from TFA to FA?" ChromForum Discussion.

• Sigma-Aldrich: "Difluoroacetic Acid as an Effective Mobile Phase Modifier." Supelco Technical Report.

• Waters Corporation: "Routine Switching between High and Low pH on XBridge HPLC Columns." Waters Application Notes.

• Chrom Tech: "What Causes Peak Tailing in HPLC?" Chrom Tech Technical Guide.

Sources

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• 2. hplc.eu [hplc.eu]
• 3. chromtech.com [chromtech.com]

Reference Data & Comparative Studies

A Comparative Neuropharmacological Analysis: Methcathinone and its Fluorinated Analogue, 2-Fluoromethcathinone

A Guide for Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of psychoactive substances, a thorough understanding of the neuropharmacological profiles of novel compounds is paramount for both public health and the development of potential therapeutic agents. This guide provides a detailed comparative analysis of methcathinone, a classic synthetic cathinone, and its fluorinated analogue, 2-fluoromethcathinone (2-FMC).

It is important to note that while the initial query focused on 2-Amino-1-(2-fluorophenyl)propan-1-ol, a comprehensive literature search revealed a significant lack of neuropharmacological data for this specific amino alcohol. Conversely, its close structural relative, the β-keto amphetamine 2-fluoromethcathinone (2-FMC), has been the subject of pharmacological investigation. Therefore, this guide will focus on the comparison between methcathinone and 2-FMC to provide a data-driven and scientifically robust analysis. We will, however, briefly touch upon the potential pharmacological implications of the structural differences between an amino alcohol and a cathinone.

Introduction to the Compounds

Methcathinone , also known as ephedrone, is a potent central nervous system stimulant that is structurally related to cathinone, the active alkaloid in the khat plant, and to methamphetamine.[1] Its psychoactive effects are primarily mediated by its interaction with monoamine neurotransmitter systems.[2]

2-Fluoromethcathinone (2-FMC) is a designer drug of the cathinone family, where a fluorine atom has been added to the ortho position of the phenyl ring of methcathinone.[3] This structural modification can significantly alter the compound's pharmacokinetic and pharmacodynamic properties.

The core structural difference between the requested 2-Amino-1-(2-fluorophenyl)propan-1-ol and 2-FMC lies in the functional group at the beta-carbon. The former is an amino alcohol, while 2-FMC, like all cathinones, possesses a ketone group at this position. This seemingly minor change has profound implications for a molecule's interaction with biological targets. The β-keto group is a hallmark of the cathinone class and is crucial for their characteristic interactions with monoamine transporters.[4]

Mechanism of Action: A Tale of Two Transporters

The primary mechanism of action for both methcathinone and 2-FMC involves their interaction with the dopamine transporter (DAT), norepinephrine transporter (NET), and to a lesser extent, the serotonin transporter (SERT).[2][3] These transporters are responsible for the reuptake of their respective neurotransmitters from the synaptic cleft, thereby terminating their signaling. Both methcathinone and 2-FMC act as norepinephrine-dopamine releasing agents (NDRAs).[2][3]

Signaling Pathway: Monoamine Transporter Interaction

Caption: Interaction of Methcathinone/2-FMC with Monoamine Transporters.

Comparative Quantitative Neuropharmacology

The subtle structural difference of the fluorine substitution in 2-FMC leads to a notable divergence in its interaction with monoamine transporters compared to methcathinone.

Compound	DAT Release (EC50, nM)	NET Release (EC50, nM)	NE Release at 10 µM
Methcathinone	49.9	22.4	100%
2-Fluoromethcathinone (2-FMC)	48.7	Not explicitly stated, but induces 85% release	85%

Data compiled from Blough et al. as cited in Wikipedia.[3]

These data suggest that while both compounds are potent dopamine releasers with very similar EC50 values, 2-FMC appears to be slightly less efficacious at releasing norepinephrine compared to methcathinone at a high concentration.[3] This could translate to subtle differences in their stimulant profiles, with 2-FMC potentially having a relatively more pronounced dopaminergic signature.

Experimental Protocols for Neuropharmacological Characterization

To elucidate the neuropharmacological profiles of novel psychoactive substances, a combination of in vitro and in vivo assays is essential. The following are standard, self-validating protocols that would be employed to compare compounds like methcathinone and 2-FMC.

In Vitro Monoamine Transporter Assays

These assays are fundamental for determining a compound's affinity for and activity at DAT, SERT, and NET.

Objective: To determine the binding affinity (Ki) of a test compound for the monoamine transporters.

Methodology:

• Cell Culture: Utilize human embryonic kidney (HEK) 293 cells stably expressing the human dopamine (hDAT), serotonin (hSERT), or norepinephrine (hNET) transporter.

• Membrane Preparation: Harvest the cells and prepare cell membrane homogenates.

• Assay: Incubate the cell membranes with a known radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]citalopram for SERT, [³H]nisoxetine for NET) and varying concentrations of the test compound.

• Detection: Measure the amount of radioligand bound to the transporters using liquid scintillation counting.

• Analysis: Calculate the IC50 (concentration of test compound that inhibits 50% of radioligand binding) and convert it to a Ki value using the Cheng-Prusoff equation.

Objective: To measure the potency of a test compound to inhibit the reuptake of neurotransmitters.

Methodology:

• Cell Culture: Use HEK 293 cells expressing the respective human monoamine transporter.

• Assay: Incubate the cells with a radiolabeled neurotransmitter (e.g., [³H]dopamine, [³H]serotonin, or [³H]norepinephrine) in the presence of varying concentrations of the test compound.

• Detection: Measure the amount of radioactivity taken up by the cells.

• Analysis: Determine the IC50 value for uptake inhibition.

Objective: To determine if a compound acts as a substrate (releaser) or a blocker of the monoamine transporters.

Methodology:

• Cell Culture and Loading: Pre-load HEK 293 cells expressing the transporters with a radiolabeled neurotransmitter.

• Assay: Expose the pre-loaded cells to varying concentrations of the test compound.

• Detection: Measure the amount of radioactivity released from the cells into the supernatant.

• Analysis: Quantify the EC50 value for neurotransmitter release.

Experimental Workflow: In Vitro Transporter Assays

Caption: Workflow for In Vitro Monoamine Transporter Characterization.

In Vivo Microdialysis

Objective: To measure the effects of a compound on extracellular neurotransmitter levels in the brain of a living animal.

Methodology:

• Animal Model: Typically, rats or mice are used.

• Surgery: A microdialysis probe is stereotaxically implanted into a specific brain region of interest (e.g., the nucleus accumbens or striatum).

• Perfusion: The probe is perfused with an artificial cerebrospinal fluid (aCSF).

• Sampling: Dialysate samples are collected at regular intervals before and after administration of the test compound.

• Analysis: The concentration of neurotransmitters (dopamine, serotonin, norepinephrine) and their metabolites in the dialysate is quantified using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

• Data Analysis: Changes in extracellular neurotransmitter levels are expressed as a percentage of the baseline pre-drug levels.

Behavioral Pharmacology

The psychostimulant effects of methcathinone and its analogs are often assessed through locomotor activity studies in rodents. Both methcathinone and its halogenated derivative, 3-fluoromethcathinone, have been shown to increase spontaneous locomotor activity in mice, an effect mediated by dopaminergic stimulation.[5]

Conclusion

The neuropharmacological profiles of methcathinone and 2-fluoromethcathinone are broadly similar, with both acting as potent dopamine and norepinephrine releasing agents. However, the available data suggest that the 2-fluoro substitution in 2-FMC may slightly attenuate its norepinephrine-releasing efficacy compared to methcathinone, potentially leading to a more selective dopaminergic action. Further comprehensive in vitro and in vivo studies are necessary to fully delineate the subtle but potentially significant differences in their neuropharmacology. The lack of data on 2-Amino-1-(2-fluorophenyl)propan-1-ol highlights the critical need for thorough pharmacological characterization of all novel psychoactive substances to accurately assess their potential effects and risks.

References

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• López-Arnau, R., Martínez-Clemente, J., Pubill, D., & Escubedo, E. (2012). Comparative neuropharmacology of three psychostimulant cathinone derivatives: butylone, mephedrone and methylone. British journal of pharmacology, 167(2), 407–420. Available at: [Link]

• Methcathinone. In Wikipedia. Retrieved February 15, 2026. Available at: [Link]

• Rawls, S. M., et al. (2014). Stereochemistry and neuropharmacology of a 'bath salt' cathinone: S-enantiomer of mephedrone reduces cocaine-like effects in planarians. Physiology & Behavior, 135, 163-169.

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• Baumann, M. H., Walters, H. M., Niello, M., & Sitte, H. H. (2018). Neuropharmacology of Synthetic Cathinones. In Handbook of Experimental Pharmacology (Vol. 252, pp. 113–142). Springer, Cham.

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• Hložek, T., et al. (2018). Mephedrone (4-Methylmethcathinone): Acute Behavioral Effects, Hyperthermic, and Pharmacokinetic Profile in Rats. Frontiers in Pharmacology, 8, 959. Available at: [Link]

• Pardo-Ávila, A., et al. (2024).

• Baumann, M. H., Partilla, J. S., & Lehner, K. R. (2013). Neuropharmacology of synthetic cathinones. Annals of the New York Academy of Sciences, 1301, 119–127. Available at: [Link]

• Eshleman, A. J., et al. (2013). Substituted methcathinones differ in transporter and receptor interactions. Journal of Pharmacology and Experimental Therapeutics, 345(3), 499-507. Available at: [Link]

• European Monitoring Centre for Drugs and Drug Addiction. (n.d.). Synthetic cathinones drug profile. EMCDDA. Available at: [Link]

• Methcathinone. Bionity. Retrieved February 15, 2026. Available at: [Link]

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• Pardo-Ávila, A., et al. (2021). Structure–Activity Relationship of Novel Second-Generation Synthetic Cathinones: Mechanism of Action, Locomotion, Reward, and Neurotoxicity. Frontiers in Pharmacology, 12, 755242. Available at: [Link]

• Wojcieszak, J., et al. (2019). Methcathinone and 3-Fluoromethcathinone Stimulate Spontaneous Horizontal Locomotor Activity in Mice and Elevate Extracellular Dopamine and Serotonin Levels in the Mouse Striatum. Neurotoxicity Research, 36(4), 794-805. Available at: [Link]

• Wojcieszak, J., Kuczyńska, K., & Zawilska, J. B. (2020). Behavioral effects of 4-CMC and 4-MeO-PVP in DBA/2J mice after acute and intermittent administration and following withdrawal from intermittent 14-day treatment.

• Wojtas, A., et al. (2022). 4-Isobutylmethcathinone—A Novel Synthetic Cathinone with High In Vitro Cytotoxicity and Strong Receptor Binding Preference of Enantiomers. International Journal of Molecular Sciences, 23(23), 15065. Available at: [Link]

• Eshleman, A. J., et al. (2017). Structure-Activity Relationships of Substituted Cathinones, with Transporter Binding, Uptake, and Release. The Journal of pharmacology and experimental therapeutics, 360(1), 108–119. Available at: [Link]

• Baumann, M. H., et al. (2012). The designer methcathinone analogs, mephedrone and methylone, are substrates for monoamine transporters in brain tissue. Neuropsychopharmacology, 37(5), 1192–1203. Available at: [Link]

• Gatch, M. B., et al. (2017). Affinity (Ki values) of the 10 cathinones for the dopamine, norepinephrine, and serotonin transporter sites in the brain. Psychopharmacology, 234(11), 1711-1720.

• Anzini, M., et al. (2023). Synthetic Cathinones and Neurotoxicity Risks: A Systematic Review. International Journal of Molecular Sciences, 24(7), 6214. Available at: [Link]

• Archer, J. R. P., et al. (2011). Fluoromethcathinone, a new substance of abuse.

• Blough, B. E., et al. (2018). Systematic structure-activity studies on selected 2-, 3-, and 4-monosubstituted synthetic methcathinone analogs as monoamine transporter releasing agents. ACS chemical neuroscience, 9(10), 2459–2472. Available at: [Link]

• Effects of methcathinone (MC; 1, 3, 10 mg/kg) and 3-fluoromethcathinone...

• Sokołowska, E., et al. (2020). The Designer Drug 3-Fluoromethcathinone Induces Oxidative Stress and Activates Autophagy in HT22 Neuronal Cells. Molecules, 25(11), 2561. Available at: [Link]

• Costa, J. L., et al. (2025). Synthesis, Characterization, and Biological Effects of Chloro-Cathinones: Toxicity and Potential Neurological Impact.
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• Today in Psychopharmacology and Neuropharmacology. Longdom Publishing. Retrieved February 15, 2026.
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A Senior Application Scientist's Guide to Cross-Validation of HPLC and GC-MS Methods for Analyzing Fluorinated Compounds

For researchers, scientists, and professionals in drug development, the accurate quantification of fluorinated compounds is a critical task. The unique physicochemical properties imparted by fluorine atoms present distinct analytical challenges. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are two of the most powerful and widely used techniques for this purpose. However, the choice between them is not always straightforward and depends heavily on the analyte's properties and the analytical objective. This guide provides an in-depth, experience-driven comparison and a detailed protocol for the cross-validation of HPLC and GC-MS methods, ensuring data integrity and confidence in your analytical results.

The Imperative of Cross-Validation

In the landscape of pharmaceutical analysis, method validation is paramount to ensure that an analytical procedure is fit for its intended purpose.[1][2][3] Cross-validation between two distinct analytical techniques like HPLC and GC-MS serves as a comprehensive system of checks and balances. It provides orthogonal confirmation of analytical data, offering a higher degree of assurance in the accuracy and reliability of the results. This is particularly crucial in regulated environments where data integrity is non-negotiable.[1][3][4]

This guide will navigate the principles of both techniques, delve into the nuances of analyzing fluorinated compounds, and provide a step-by-step protocol for a rigorous cross-validation study.

High-Performance Liquid Chromatography (HPLC): A Versatile Workhorse

HPLC is a cornerstone of analytical chemistry, prized for its broad applicability to a wide range of compounds, including those that are non-volatile or thermally labile.[5][6][7][8]

The Science Behind the Separation

In HPLC, a liquid mobile phase carries the sample through a column packed with a solid stationary phase. The separation is based on the differential partitioning of the analyte molecules between the two phases.[8] For fluorinated compounds, specialized stationary phases can offer unique selectivity. Fluorinated phases, for instance, can exhibit different retention behaviors compared to traditional C18 columns, often providing enhanced retention and selectivity for halogenated compounds.[9][10] This is due to specific interactions such as dipole-dipole and π-π interactions that can be exploited for challenging separations.[9]

Strengths and Considerations for Fluorinated Compound Analysis

Strengths	Considerations
Broad Applicability: Suitable for a wide range of fluorinated compounds, including polar and non-volatile ones.[5][7]	Detector Limitations: UV detectors, while common, require the analyte to have a chromophore. For compounds lacking a UV-active group, alternative detectors like mass spectrometry (LC-MS) or derivatization are necessary.[5][11]
Robustness: Generally considered a robust and reproducible technique for routine analysis.[5][6]	Solvent Consumption: Can generate significant amounts of solvent waste, which has environmental and cost implications.[7]
Specialized Columns: Availability of fluorinated stationary phases enhances selectivity for fluorinated analytes.[9][10]	Matrix Effects in LC-MS: Co-eluting matrix components can suppress or enhance the ionization of the target analyte, affecting accuracy.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatiles

GC-MS is a powerful technique that combines the superior separation capabilities of gas chromatography with the sensitive and selective detection of mass spectrometry. It is the go-to method for the analysis of volatile and semi-volatile compounds.

The Path to Detection

In GC, the sample is vaporized and swept through a capillary column by an inert carrier gas. Separation is achieved based on the compounds' boiling points and their interactions with the stationary phase coating the column. The separated compounds then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for identification and quantification.

Challenges and Strategies for Fluorinated Compound Analysis

The analysis of fluorinated compounds by GC-MS can be challenging. Highly polar or reactive compounds may exhibit poor peak shape or even degrade on the column.[12] However, several strategies can overcome these hurdles:

• Derivatization: Converting polar functional groups into less polar, more volatile derivatives can significantly improve chromatographic performance and sensitivity.[13][14] For instance, fluorinated derivatizing agents can enhance detection sensitivity.[14]

• Specialized Columns: Using columns with appropriate polarity and inertness is crucial to prevent analyte degradation.[12]

• Ionization Techniques: While Electron Ionization (EI) is common, it can sometimes lead to extensive fragmentation, making it difficult to observe the molecular ion. Softer ionization techniques like Chemical Ionization (CI) can be employed to obtain molecular weight information.[15][16] Negative Chemical Ionization (NCI) can be particularly sensitive for highly electronegative compounds like many fluorinated molecules.[17]

Strengths	Considerations
High Sensitivity and Selectivity: Mass spectrometric detection provides excellent sensitivity and selectivity, especially in selected ion monitoring (SIM) mode.[18]	Volatility Requirement: Only suitable for volatile or semi-volatile compounds, or those that can be made volatile through derivatization.
Structural Information: The mass spectrum provides valuable structural information for compound identification.	Sample Preparation: Sample preparation can be more complex and time-consuming, especially if derivatization is required.[13]
Established Libraries: Extensive mass spectral libraries are available for compound identification.	Reactivity: Highly reactive fluorinated compounds can be problematic, potentially damaging the column.[12]

A Step-by-Step Guide to Cross-Validation

The following protocol outlines a comprehensive approach to the cross-validation of HPLC and GC-MS methods for the quantification of a hypothetical fluorinated compound, "Fluoxetibine," in a pharmaceutical formulation. This protocol is grounded in the principles outlined by the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[1][2][3][4]

Experimental Workflow Diagram

Caption: Logical relationship between HPLC, GC-MS, and cross-validation.

Discussion: The "Why" Behind the Choices

The choice between HPLC and GC-MS is not merely a matter of availability but a scientifically driven decision based on the analyte's properties and the analytical goals.

• When to Favor HPLC: For non-volatile, polar, or thermally unstable fluorinated compounds, HPLC is the clear choice. [7]Its robustness also makes it well-suited for high-throughput quality control environments where a large number of samples need to be analyzed efficiently. [5][19]The use of fluorinated stationary phases can provide an orthogonal separation mechanism, which is invaluable for impurity profiling. [9]

• When to Opt for GC-MS: When dealing with volatile fluorinated compounds or when very low detection limits are required, GC-MS is often superior. [19]The structural information obtained from the mass spectrum is a significant advantage, especially in metabolite identification or the analysis of unknown impurities. The need for derivatization, while adding a step to the sample preparation, can be a powerful tool to enhance both volatility and sensitivity. [14] The cross-validation process itself is a testament to scientific rigor. By demonstrating agreement between two fundamentally different analytical techniques, we build a robust and defensible data package. This is not just good science; it is a regulatory expectation in many instances. [1][3][20]

Conclusion

Both HPLC and GC-MS are indispensable tools for the analysis of fluorinated compounds. A thorough understanding of their principles, strengths, and limitations allows for the selection of the most appropriate technique for a given analytical challenge. The implementation of a rigorous cross-validation protocol, as outlined in this guide, provides the highest level of confidence in the analytical data, ensuring the quality and safety of pharmaceutical products. By embracing this orthogonal approach, researchers and scientists can navigate the complexities of fluorinated compound analysis with precision and certainty.

References

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22).
• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC | LCGC International. (2025, November 28).
• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, October 22).
• Applications of Fluorinated Compounds as Phases and Additives in Chromatography and Their Uses in Pharmaceutical Analysis | Scilit.
• HPLC determination of perfluorinated carboxylic acids with fluorescence detection - PMC. (2010, December 12).
• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? (2018, December 19).
• Analytical Method Development and Validation in Pharmaceuticals. (2025, October 18).
• Collection of airborne fluorinated organics and analysis by gas chromatography/chemical ionization mass spectrometry - PubMed. (2002, February 1).
• FDA Guidance on analytical procedures and methods validation published - ECA Academy. (2015, July 30).
• Is it possible to analyze F-compounds with GCMS ? | ResearchGate. (2014, February 11).
• Detection of molecular ions of fluorine compounds by GC/FI-TOFMS - JEOL.
• Sample Prep-Free Analysis of Perfluorinated Carboxylic Acids with “SMCI+” using Negative Chemical Ionization - Shimadzu Asia Pacific.
• Common Sample Preparation Techniques for GC-MS Analysis. (2024, October 24).
• Perfluorinated compounds detection using non-target analysis of rp-hpLC-ICpMS/MS.
• Advantages and Disadvantages of High-Performance Liquid Chromatography (HPCL). (2021, October 27).
• HPLC: A Double-Edged Sword? Let's Chat About It! - Mastelf. (2022, April 24).
• Sample preparation GC-MS - SCION Instruments. (2025, April 29).
• The Essence of Modern HPLC: Advantages, Limitations, Fundamentals, and Opportunities. (2026, February 15).
• Advantages, Limitations, And Future Trends Of High-Performance Liquid Chromatography (HPLC) - Blogs - News - alwsci. (2025, September 23).
• GC-MS Sample Preparation - Organomation.
• Understanding HPLC Analysis Method: Key Principles and Applications - Drawell. (2023, October 20).
• Gas chromatography and liquid chromatography coupled to mass spectrometry for the determination of fluorotelomer olefins, fluorotelomer alcohols, perfluoroalkyl sulfonamides and sulfonamido-ethanols in water - PubMed. (2020, January 4).
• Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry | LCGC International. (2025, January 29).
• Fluoride derivatization-enabled sensitive and simultaneous detection of biomarkers for nitrogen mustard in human plasma and urine via gas chromatography tandem mass spectrometry - RSC Publishing. (2023, September 14).
• Capabilities, Strengths, and Limitations of GC Systems in Environmental Analysis. (2023, June 10).
• Limitations and disadvantages of GC-MS - Labio Scientific®. (2022, December 30).
• HPLC and CE Procedures for the Determination of Fluoroquinolones (2020–2025) - MDPI. (2026, February 17).
• Cross-Validation of HPLC and GC-MS Methods for the Quantification of N-[(2-Chlorophenyl)methyl]propan-2-amine - Benchchem.

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Comparative Purity Assessment: Synthesized 2-Amino-1-(2-fluorophenyl)propan-1-ol vs. ISO 17034 Certified Reference Standards

Introduction: The Purity Paradox in Fluorinated Phenylpropanolamines

In the synthesis of 2-Amino-1-(2-fluorophenyl)propan-1-ol (a fluorinated analog of phenylpropanolamine/norephedrine), chemical purity is often conflated with stereochemical purity. Standard reduction protocols (e.g., NaBH₄ reduction of the precursor ketone, 2-amino-1-(2-fluorophenyl)propan-1-one) invariably yield a mixture of diastereomers (erythro and threo) and their respective enantiomers.

While a synthesized batch may appear "99% pure" by simple GC-MS area normalization, it often fails when tested against an ISO 17034 Certified Reference Material (CRM) due to:

• Stereochemical Heterogeneity: Uncontrolled erythro:threo ratios.

• Hidden Salt Forms: Discrepancies between free base and hydrochloride salt stoichiometry.

• Defluorination: Trace amounts of non-fluorinated analogs indistinguishable by low-res MS.

This guide outlines a rigorous, orthogonal validation protocol combining Quantitative NMR (qNMR) , Reverse-Phase HPLC (RP-HPLC) , and Chiral Chromatography to benchmark synthesized products against CRMs.

Phase I: Absolute Purity via Quantitative NMR (qNMR)

Before chromatographic separation, we must establish the "mass balance" purity. qNMR is the primary reference method because it relies on the direct proportionality between signal integration and the number of nuclei, eliminating the need for compound-specific response factors.[1]

The "Truth" Test Protocol

Objective: Determine the absolute mass fraction purity (

) independent of reference standards.

• Solvent: DMSO-

  (Preferred over CDCl₃ to prevent amine salt precipitation and exchangeable proton loss).

• Internal Standard (IS): Maleic Acid (Traceable to NIST SRM).

  • Why: Maleic acid provides a sharp singlet at

    6.2 ppm, a clean region typically free from phenylpropanolamine aromatic signals ( 7.0–7.5 ppm) and aliphatic protons ( 1.0–5.0 ppm).

• Relaxation Delay (

  ): Set to (typically 30–60 seconds) to ensure full magnetization recovery.

qNMR Workflow Diagram

Figure 1: qNMR workflow for absolute purity determination prior to chromatographic profiling.

Phase II: Impurity Profiling via RP-HPLC

While qNMR gives the total content, RP-HPLC is required to detect specific synthesis byproducts, particularly the unreduced ketone precursor which may possess different toxicological properties.

Method Parameters

• Column: C18 End-capped (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 20 mM Phosphate Buffer (pH 3.0).

  • Scientific Rationale: Acidic pH is non-negotiable. It ensures the amine function (

    ) is fully protonated, preventing interaction with silanol groups that causes peak tailing.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 60% B over 20 minutes.

• Detection: UV @ 210 nm (amide/amine backbone) and 254 nm (phenyl ring).

Critical Comparison: Synthesized vs. CRM

The synthesized batch often shows a "shoulder" peak or a late-eluting peak corresponding to the 2-Amino-1-(2-fluorophenyl)-1-propanone (ketone).

Parameter	Synthesized Batch (Typical)	ISO 17034 CRM	Status
Retention Time (RT)	12.4 min	12.4 min	Match
Ketone Impurity (RRT ~1.2)	1.5% - 3.0%	< 0.1%	Fail
Tailing Factor ( )	1.4 (Salt interference)	1.1	Investigate

Phase III: Stereochemical Analysis (Chiral Chromatography)

This is the most frequent point of failure. The biological activity of phenylpropanolamines is stereoselective. The CRM is typically a specific diastereomer (e.g., rac-erythro) or a defined mix. Synthesis via NaBH₄ typically yields a mix heavily favoring the erythro form, but significant threo contamination is common.

Protocol

• Column: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H).

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Note: Diethylamine (DEA) is essential to sharpen the amine peaks.

• Flow Rate: 1.0 mL/min.[2]

Stereochemical Visualization

Figure 2: Stereochemical hierarchy. Synthesized batches must be evaluated for diastereomeric excess (de) against the CRM.

Comparative Data Summary

When publishing your comparison, structure your data to highlight the "Gap Analysis" between your product and the reference standard.

Quality Attribute	Synthesized Product (Batch 001)	Certified Reference Material (CRM)	Acceptance Criteria
Appearance	Off-white crystalline solid	White crystalline powder	Visual Match
qNMR Purity (Mass %)	97.2%	99.8% ± 0.3%	> 98.0%
HPLC Purity (Area %)	98.5%	> 99.9%	No impurity > 0.5%
Diastereomeric Ratio	85:15 (erythro:threo)	> 99:1 (erythro)	Match CRM config
Residual Solvent	2500 ppm (Ethanol)	< 500 ppm	< ICH Q3C Limits
Water Content (KF)	1.2%	< 0.5%	< 1.0%

References

• International Organization for Standardization. (2016).[3] ISO 17034:2016 - General requirements for the competence of reference material producers.[3] ISO.[3][4][5][6][7] [Link]

• Sakamoto, M., et al. (2023). Analytical characterization and differentiation between threo- and erythro-4-fluoroethylphenidate. Journal of Forensic Sciences. [Link](Cited for methodology on separating erythro/threo isomers of fluorinated phenidates/amines).

• Bouchard, P., et al. (2014). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. Journal of Chemical Education. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 82413868, 2-Amino-1-(2-fluorophenyl)-1-propanone (Precursor data). PubChem.[8] [Link][8]

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. [Link]

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A Comparative Guide to Method Robustness and Ruggedness Testing for the Quantification of 2-Amino-1-(2-fluorophenyl)propan-1-ol

This guide provides an in-depth comparison and procedural framework for conducting robustness and ruggedness testing for the quantitative analysis of 2-Amino-1-(2-fluorophenyl)propan-1-ol, a key intermediate in pharmaceutical manufacturing. Moving beyond a simple checklist approach, we will explore the scientific rationale behind experimental design, data interpretation, and the pivotal role these studies play in ensuring analytical method lifecycle management, as mandated by global regulatory bodies.

The Imperative of Reliability: Defining Robustness and Ruggedness

In the landscape of pharmaceutical analysis, the goal is to develop an analytical procedure that is not only accurate and precise under ideal conditions but is also reliable in the face of the minor, inevitable variations of routine laboratory use. This is the core purpose of robustness and ruggedness testing. While often used interchangeably, they represent distinct, complementary evaluations of a method's reliability.[1][2][3]

• Robustness is an intra-laboratory evaluation of a method's capacity to remain unaffected by small, deliberate variations in its own parameters.[4][5][6] It is a proactive "stress test" performed during method development to identify which operational parameters are critical and must be tightly controlled.[1][7]

• Ruggedness , as traditionally defined, assesses the reproducibility of results when a method is subjected to external variations, such as different analysts, instruments, and laboratories.[2][3] The International Council for Harmonisation (ICH) now incorporates this concept within Intermediate Precision (for intra-laboratory variations) and Reproducibility (for inter-laboratory variations).[3] For the purpose of this guide, we will align with the ICH framework and address ruggedness under the umbrella of intermediate precision.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[8][9] Both robustness and intermediate precision studies are fundamental to this objective, providing the evidence that a method can be trusted to produce consistent and reliable data throughout its lifecycle.[10]

Feature	Robustness Testing	Ruggedness Testing (Intermediate Precision)
Objective	To assess the effect of small, deliberate variations in method parameters.	To assess the effect of random, external variations in testing conditions.[8]
Scope	Intra-laboratory (within a single lab).[1]	Typically intra-laboratory, but can be extended to inter-laboratory (reproducibility).[3][8]
Typical Variables	Mobile Phase pH, Column Temperature, Flow Rate, Organic Modifier %.[11][12]	Different Analysts, Different Instruments, Different Days.[3][8]
When Performed	During method development and validation.[1][7]	During method validation.
Primary Question	"How sensitive is my method to small changes in its procedure?"	"Can different analysts on different equipment get the same result?"

The Regulatory Framework: Adherence to ICH and FDA Guidelines

Robustness and ruggedness testing are core components of a complete method validation package as stipulated by regulatory authorities like the U.S. Food and Drug Administration (FDA) and the ICH.[1][13] The foundational guideline, ICH Q2(R1) "Validation of Analytical Procedures: Text and Methodology," provides the global standard for the validation characteristics required for various analytical procedures.[8][9][14][15][16]

More recent guidelines, such as ICH Q14 "Analytical Procedure Development" and the revised ICH Q2(R2) , further emphasize a lifecycle and Quality-by-Design (QbD) approach.[10][17][18] This modern framework encourages a deeper understanding of the method, where robustness studies are not just a validation checkbox but a tool to define a "design space"—a multidimensional combination of method parameters that have been proven to ensure quality.[19]

Experimental Design: A Tale of Two Tests

To illustrate the practical application of these principles, we will consider a hypothetical High-Performance Liquid Chromatography (HPLC) method for the quantification of 2-Amino-1-(2-fluorophenyl)propan-1-ol.

Baseline HPLC Method Conditions (Hypothetical)

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: 60:40 (v/v) Acetonitrile : 20mM Potassium Phosphate Buffer

• pH: 3.0 (adjusted with phosphoric acid)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

• Standard Concentration: 50 µg/mL

Part A: Robustness Testing Protocol

The goal of the robustness study is to challenge the method by making small, deliberate changes to its most critical parameters. While a "One Factor at a Time" (OFAT) approach can be used, a Design of Experiments (DoE) methodology, such as a fractional factorial design, is far more efficient and provides insight into potential interactions between factors.[19][20][21][22]

Step 1: Identify and Vary Critical Parameters Based on common HPLC practices, the following parameters and their variation ranges are selected for investigation:[11][12]

Parameter	Nominal Level	Lower Level (-)	Upper Level (+)
A: Flow Rate (mL/min)	1.0	0.9	1.1
B: Column Temperature (°C)	30	28	32
C: Mobile Phase pH	3.0	2.9	3.1
D: % Acetonitrile	60%	58%	62%

Step 2: Define the Experimental Plan (DoE Approach) A fractional factorial design allows for the efficient study of multiple factors. The design will specify a series of experimental runs where parameters are set at their high (+) or low (-) levels. A center point (the nominal condition) is typically included to check for curvature.

Step 3: Prepare Samples and Standards Prepare a homogenous batch of the 50 µg/mL standard solution to be used across all experimental runs.

Step 4: Execute the Experimental Runs For each run defined by the DoE plan:

• Equilibrate the HPLC system with the specified mobile phase and column temperature for at least 30 minutes.

• Perform a System Suitability Test (SST) by making five replicate injections of the standard solution.

• Verify that the SST criteria (e.g., %RSD of peak area < 1.0%, Tailing Factor < 1.5) are met.[23][24][25][26]

• If SST passes, proceed with the analysis as defined in the run.

Step 5: Analyze the Results The primary outputs to monitor are:

• Analyte Peak Area/Concentration: To assess the impact on quantification.

• Retention Time: To check for shifts that could impact peak identification.

• SST Parameters: To ensure the method remains valid (e.g., peak tailing, resolution from any impurities).

The results are then analyzed statistically to determine which factors, if any, have a significant effect on the responses.

Caption: Factors evaluated in a typical ruggedness study.

Data Interpretation and Acceptance Criteria

The ultimate goal is to demonstrate that the deliberate (robustness) or random (ruggedness) variations do not significantly impact the quality of the data.

System Suitability as a Prerequisite

For every experimental run in both studies, the system suitability criteria must be met before analyzing the data. [27]A failure in SST indicates that the system itself is not performing adequately, which would invalidate the results of that run. Key SST parameters include: [24][26]* Repeatability: %RSD of peak areas from replicate injections (typically ≤ 2.0%).

• Tailing Factor (T): Measures peak symmetry (typically ≤ 2.0).

• Theoretical Plates (N): A measure of column efficiency.

• Resolution (Rs): The separation between the analyte peak and the closest eluting peak.

Comparative Data Tables (Hypothetical Results)

Table 1: Hypothetical Robustness Study Results The table shows the % change in analyte peak area relative to the nominal condition.

Run	Flow Rate	Temp.	pH	% MeCN	Peak Area (% Change)	SST Result
1	-	-	-	-	-0.8%	Pass
2	+	-	-	+	+1.1%	Pass
3	-	+	-	+	-0.5%	Pass
4	+	+	-	-	+0.9%	Pass
5	-	-	+	+	-1.5%	Pass
6	+	-	+	-	+1.3%	Pass
7	-	+	+	-	-1.2%	Pass
8	+	+	+	+	+1.8%	Pass
Nominal	0	0	0	0	0.0%	Pass

Interpretation: In this hypothetical case, none of the small variations caused a change in peak area greater than 2%, and all SST criteria were met. Statistical analysis would likely conclude that the method is robust within the tested ranges.

Table 2: Hypothetical Ruggedness (Intermediate Precision) Results Assay values in µg/mL based on six replicate injections for each condition.

Condition	Analyst	Instrument	Day	Mean Assay (µg/mL)	%RSD (n=6)
1	1	A	1	50.1	0.8%
2	2	B	1	49.8	0.9%
3	1	B	2	50.3	0.7%
4	2	A	2	49.9	0.8%
Overall	-	-	-	50.0	0.85%

Interpretation: The overall %RSD across all conditions is well below the typical acceptance criterion of ≤ 2.0%. This indicates that the method is rugged and provides reproducible results regardless of which analyst, instrument, or day the test is performed.

Conclusion: Building a Foundation of Trustworthy Data

Robustness and ruggedness testing are not mere formalities; they are the scientific bedrock upon which the reliability of an analytical method is built. For the quantification of 2-Amino-1-(2-fluorophenyl)propan-1-ol, these studies provide critical assurance to researchers, quality control units, and regulatory agencies.

• Robustness testing demonstrates that the method is resilient to the minor procedural deviations expected in a routine environment, helping to define safe operational limits for parameters like mobile phase pH and column temperature. [1][6]* Ruggedness (Intermediate Precision) testing confirms that the method is transferable between analysts and equipment without compromising the integrity of the results. [2][8] By systematically investigating these factors, laboratories can ensure that their analytical methods are not just validated, but are truly "fit-for-purpose," generating consistently reliable data that supports the development of safe and effective medicines. [6][28]

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A Senior Scientist's Guide to Validating Specificity and Selectivity for a 2-Amino-1-(2-fluorophenyl)propan-1-ol Bioanalytical Assay

Introduction: The Analytical Imperative for Novel Psychoactive Substances

The emergence of novel psychoactive substances (NPS), such as the amphetamine-like compound 2-Amino-1-(2-fluorophenyl)propan-1-ol, presents a significant challenge to the bioanalytical community. Whether for pharmacokinetic (PK) studies in drug development or for forensic toxicology, the ability to unambiguously and accurately quantify the target analyte is paramount. Erroneous results, born from analytical interference, can lead to flawed safety assessments, incorrect dosing regimens, or miscarriages of justice.

This guide provides an in-depth technical framework for validating the specificity and selectivity of a bioanalytical method for 2-Amino-1-(2-fluorophenyl)propan-1-ol. Moving beyond a simple checklist of steps, we will explore the causality behind experimental choices, establish self-validating protocols, and ground our approach in the authoritative standards set by global regulatory bodies. Our objective is to equip researchers, scientists, and drug development professionals with a robust strategy to ensure their data is irrefutably reliable.

Part 1: The Regulatory Mandate: Deconstructing Specificity and Selectivity

Before designing experiments, it is crucial to understand the precise definitions of selectivity and specificity as outlined by leading regulatory authorities. The International Council for Harmonisation (ICH) M10 guideline, now the global standard, provides a clear framework.[1][2][3]

• Selectivity is the ability of the bioanalytical method to differentiate and quantify the analyte in the presence of endogenous matrix components.[4][5][6] Think of this as finding the signal in the noise of the biological sample itself—components like phospholipids, proteins, and salts that can interfere with the measurement.[7][8]

• Specificity is the ability of the method to unequivocally measure the analyte in the presence of other components that are expected to be present, such as metabolites, impurities, degradants, and concomitant medications.[9][10][11] This is about ensuring you are measuring the target molecule and not a closely related imposter.

While sometimes used interchangeably, this distinction is vital. Selectivity addresses interference from the biological matrix itself, whereas specificity addresses interference from other chemical entities. A robustly validated method must conquer both challenges.

Fig 2. Workflow for Baseline Selectivity Testing.

Data Presentation: Example Selectivity Results

Matrix Lot ID	Peak Area at Analyte RT	LLOQ Peak Area	% of LLOQ Response	Pass/Fail
HMP-001	55	15,500	0.35%	Pass
HMP-002	98	15,500	0.63%	Pass
HMP-003	3,500	15,500	22.6%	Fail
HMP-004	110	15,500	0.71%	Pass
HMP-005	75	15,500	0.48%	Pass
HMP-006	62	15,500	0.40%	Pass

In this example, matrix lot HMP-003 shows significant interference and would fail the selectivity test, prompting further investigation.

Experiment 2: Specificity in the Presence of Interferents

Causality: This experiment directly tests the method's ability to quantify the analyte accurately in the presence of structurally similar and co-administered drugs. It simulates a "worst-case" real-world sample.

Detailed Protocol:

• Prepare Interference Cocktail: Create a high-concentration stock solution containing all the potential interferents identified in Part 2 (structural analogs, co-administered drugs).

• Spike Samples: Prepare two sets of Quality Control (QC) samples in blank matrix: one at the LLOQ and one at the High QC (HQC) level.

• Add Interferents: Spike the LLOQ and HQC samples with the interference cocktail. The final concentration of the interferents should be clinically relevant or at their expected highest concentrations.

• Process and Analyze: Prepare and analyze these samples against a standard calibration curve.

• Acceptance Criteria: The mean accuracy of the LLOQ and HQC samples containing the interferents must be within ±15% of their nominal values, and the precision (%CV) should not exceed 15% . [4][12] Data Presentation: Example Specificity Results

QC Level	Sample Type	Replicate 1 (ng/mL)	Replicate 2 (ng/mL)	Replicate 3 (ng/mL)	Mean (ng/mL)	Accuracy (%)	Precision (%CV)	Pass/Fail
LLOQ (1 ng/mL)	Analyte Only	1.05	0.98	1.01	1.01	101.3%	3.5%	Pass
LLOQ (1 ng/mL)	Analyte + Interferents	1.09	1.04	1.11	1.08	108.0%	3.3%	Pass
HQC (75 ng/mL)	Analyte Only	76.2	74.9	75.5	75.5	100.7%	0.9%	Pass
HQC (75 ng/mL)	Analyte + Interferents	77.1	76.3	78.0	77.1	102.8%	1.1%	Pass

These results demonstrate that the presence of a cocktail of potential interferents does not impact the accuracy or precision of the assay, confirming its specificity.

Part 4: Troubleshooting Failures and Advanced Mitigation Strategies

A failed selectivity or specificity test does not signify the end of a method; it signals the beginning of scientific troubleshooting.

1. When Baseline Selectivity Fails: A failure, like with lot HMP-003 in our example, indicates a significant interference from the matrix itself.

• Initial Step: Re-evaluate the chromatography. Can the gradient be modified to provide better separation between the analyte and the interfering peak? Is a different LC column chemistry (e.g., Phenyl-Hexyl, Biphenyl) required for better selectivity? [13]* Advanced Step: Improve the sample preparation. A simple protein precipitation may not be sufficient to remove interfering phospholipids. [14]Compare the failing lot using more rigorous extraction techniques:

  • Liquid-Liquid Extraction (LLE): Utilizes solvent partitioning to separate the analyte from matrix components.

  • Solid-Phase Extraction (SPE): Offers highly selective cleanup by using specific sorbent chemistry to retain the analyte while washing away interferences. [15] 2. When Specificity Fails: If accuracy is compromised in the presence of an interferent, it suggests either a chromatographic co-elution or an isobaric interference.

• Chromatographic Resolution: The first line of defense is to optimize the LC method to chromatographically separate the analyte from the interfering compound.

• Mass Spectrometry Resolution: If chromatographic separation is not possible (e.g., for isomers), a more specific mass transition (MRM) should be investigated. If no unique fragment ion exists, the use of High-Resolution Mass Spectrometry (HRMS) may be necessary to resolve the isobaric interference by measuring the exact mass-to-charge ratio with high precision. [16][17]

Conclusion

Validating the specificity and selectivity of a bioanalytical assay for a novel compound like 2-Amino-1-(2-fluorophenyl)propan-1-ol is a rigorous, multi-faceted process that forms the bedrock of data reliability. It demands more than procedural execution; it requires a proactive, scientifically-grounded strategy to anticipate and neutralize potential sources of error. By grounding experimental design in the principles of regulatory guidelines, meticulously testing against both endogenous and exogenous interferences, and adhering to strict, pre-defined acceptance criteria, scientists can build a self-validating system. This approach ensures that the final data is not only accurate and precise but also defensible, trustworthy, and fit for its intended purpose in the critical path of drug development and forensic science.

References

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Amino-1-(2-fluorophenyl)propan-1-ol

Executive Summary & Hazard Logic

2-Amino-1-(2-fluorophenyl)propan-1-ol is a fluorinated phenethylamine derivative. While often categorized generically as an organic amine, its structural similarity to bioactive monoamine neurotransmitter analogs dictates that it be handled as a Potent Pharmaceutical Intermediate .

The "Why" Behind the Safety Profile

As a researcher, you must recognize three critical molecular features that drive the safety protocol:

• The Fluorine Substitution: The 2-fluoro position increases the molecule's lipophilicity compared to its non-fluorinated parent. This enhances dermal permeability, meaning skin contact is not just a chemical burn risk but a systemic toxicity risk.

• The Amino-Alcohol Motif: This functional group pairing renders the compound basic (pKa ~9-10). It is caustic to mucous membranes and lung tissue upon inhalation of dust.

• Chirality & Bioactivity: As a structural analog to sympathomimetic agents, unknown stereoisomers may possess varying degrees of potency. Universal Precautions for Potent Compounds (Band 3 Control) must be applied.

Risk Assessment & PPE Matrix

Do not rely on standard "lab coat and glasses" protocols. The following matrix is designed to mitigate the specific risks of dust inhalation (solid phase) and dermal absorption (solution phase).

Personal Protective Equipment (PPE) Standards

Protection Zone	Component	Specification	Scientific Rationale
Ocular	Safety Glasses	ANSI Z87.1+ with Side Shields	Minimum requirement.
Face Shield	8-inch Polycarbonate	MANDATORY if handling >1g in solution or during rotary evaporation (implosion/splash risk).
Dermal (Hand)	Primary Layer	Nitrile (4 mil)	Sacrificial layer. Change immediately upon splash.
Secondary Layer	Nitrile (Extended Cuff, 8 mil) or Laminate	Critical: Fluorinated organics can permeate standard nitrile in <15 mins. The second layer provides the "reaction time" needed to doff safely.
Respiratory	Solid Handling	N95 / P100 (Fit-tested)	Required if weighing outside a containment enclosure (not recommended).
Engineering	Class II Type A2 Biosafety Cabinet or Fume Hood	The primary barrier. PPE is the backup.
Body	Lab Coat	Tyvek® or Poly-coated	Cotton coats absorb liquids and hold them against the skin. Impervious material is required for potent compounds.

Operational Protocol: The Self-Validating Workflow

This protocol uses a "Check-Act-Verify" logic to ensure safety systems are active before exposure occurs.

Phase A: Preparation (The "Cold" Zone)

• Verify Airflow: Check the fume hood monitor. Velocity must be 100 fpm (0.5 m/s) .

• Solvent Staging: Pre-measure solvents (e.g., Methanol, DCM) before opening the solid compound container. This minimizes the time the active container is open.

• Double-Glove: Don inner gloves (under lab coat cuff) and outer gloves (over lab coat cuff).

Phase B: Weighing & Solubilization (The "Hot" Zone)

Objective: Eliminate dust generation.

• Static Control: Use an anti-static gun or ionizer bar on the weighing boat. Fluorinated solids are often fluffy and prone to static dispersal.

• The "Wet Transfer" Method:

  • Tare the weighing vessel.

  • Transfer the solid 2-Amino-1-(2-fluorophenyl)propan-1-ol.

  • Crucial Step: If possible, add the first volume of solvent directly to the weighing vessel (if compatible) to dissolve the solid immediately, or cover the vessel before moving it.

• Wipe Down: Before removing hands from the hood, wipe the exterior of the container with a solvent-dampened Kimwipe (methanol is usually effective for this class).

Phase C: Decontamination (The Exit Strategy)

• Acidic Neutralization: Because the compound is an amine, clean spills with a dilute acid (e.g., 1M HCl or Citric Acid) followed by water. This converts the volatile free base into a non-volatile, water-soluble salt.

• Waste Segregation:

  • Solid Waste: Hazardous Waste (Toxic).

  • Liquid Waste: Halogenated Organic Waste . (Do not mix with general non-halogenated solvents due to the fluorine content).

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for handling this specific compound class.

Caption: Operational workflow distinguishing controls for solid (inhalation risk) vs. liquid (absorption risk) phases.

Emergency Response

In the event of exposure, the fluorine and amine components dictate specific responses.

• Eye Contact: Irrigate immediately for 15 minutes .[1] Do not pause to remove contact lenses initially; flush over them, then remove if possible.

• Skin Contact:

  • Doff: Remove contaminated clothing immediately.[2][3]

  • Flush: Wash with soap and copious water.[4]

  • Alert: If the compound was in a solvent carrier (e.g., DMSO, DMF), seek medical evaluation immediately, as systemic absorption is accelerated.

• Spill (Solid): Do not dry sweep. Cover with wet paper towels (solvent or water) to suppress dust, then scoop into a hazardous waste bag.

References

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450). United States Department of Labor. [Link][5][6]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US); 2011. Chapter 4, Working with Chemicals. [Link]

• United Nations Office on Drugs and Crime (UNODC). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. (Guidance on halogenated amine disposal). [Link]

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